2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

• CAS: 921600-51-3

Core Science & Biosynthesis

In-Depth Technical Guide: Physical Properties, Synthesis, and Applications of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

Executive Summary

The compound 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine (commonly referred to as 2-SEM-2H-indazol-4-amine) is a highly specialized, sterically protected heterocyclic building block. In advanced medicinal chemistry, aminoindazoles are privileged scaffolds for developing ATP-competitive kinase inhibitors. However, functionalizing the C4-amino group often requires harsh cross-coupling conditions that the unprotected indazole nitrogen cannot survive.

By regioselectively installing a 2-(trimethylsilyl)ethoxymethyl (SEM) protecting group at the N2 position, chemists achieve two critical outcomes: robust steric shielding of the indazole core and an optimized geometric vector for the C4-amine. This whitepaper details the physicochemical properties, the thermodynamic causality behind its regioselective synthesis, and the self-validating protocols required to handle this critical intermediate.

Chemical Identity & Physicochemical Properties

Understanding the quantitative properties of 2-SEM-2H-indazol-4-amine is essential for predicting its behavior during chromatographic purification and downstream functionalization [1]. The SEM group imparts significant lipophilicity to the otherwise polar aminoindazole core, transforming it into a viscous oil or low-melting solid that is highly soluble in organic solvents.

Table 1: Quantitative Physical and Chemical Properties

Property	Value / Description
IUPAC Name	2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine
Molecular Formula	C₁₃H₂₁N₃OSi
Molecular Weight	263.41 g/mol
Exact Mass	263.1454 Da
Topological Polar Surface Area (TPSA)	53.1 Ų
Calculated LogP (XLogP3)	~3.5
Hydrogen Bond Donors / Acceptors	1 (Primary Amine) / 3 (N, N, O)
Physical State	Pale-yellow to amber viscous oil / low-melting solid
Solubility Profile	Soluble in DCM, EtOAc, THF, DMSO; Insoluble in H₂O

Structural Causality: The N2-SEM Advantage

Thermodynamic vs. Kinetic Control in Regioselection

A fundamental challenge in indazole chemistry is the tautomerism between the 1H and 2H forms. Quantum mechanical calculations (DFT B97X-D/6-31G*) reveal that the 1H-indazole tautomer is energetically more stable than the 2H-indazole tautomer by approximately 4.46 kcal/mol [2].

When protecting the indazole core, why target the thermodynamically less stable N2 position?

• Kinetic Accessibility: While the 1H-tautomer is more stable, the transition state energy for N2 alkylation can actually be lower under specific conditions. Studies have shown that the total reaction energy barrier for N1 alkylation can be up to 3.35 kcal/mol higher than that for N2 alkylation due to the energy costs associated with reactive intermediate formation [2].

• Electronic Activation: Alkylating the N2 position forces the indazole into a quinonoid (2H) resonance structure. This specific electronic distribution alters the nucleophilicity of the C4-amino group, often making it more reactive toward palladium-catalyzed Buchwald-Hartwig aminations compared to the N1-protected isomer.

• Orthogonal Stability: The SEM group is impervious to strong bases (e.g., NaH, n-BuLi) and nucleophiles, yet it is cleanly cleaved by fluoride ions (e.g., TBAF) or strong acids (e.g., TFA) [3].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following workflow provides a step-by-step methodology for synthesizing the 2-SEM isomer, complete with a self-validating analytical feedback loop to confirm regiochemistry.

Protocol 1: Regioselective Synthesis and Isolation

Step 1: Anionic SEM Protection of 4-Nitroindazole

• Preparation: Charge a flame-dried, argon-purged flask with 4-nitro-1H-indazole (1.0 eq) and anhydrous DMF (0.2 M). Cool the solution to 0 °C.

• Deprotonation: Add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise.

  • Causality: NaH irreversibly deprotonates the indazole, forming a highly nucleophilic, delocalized indazolide anion.

• Alkylation: Stir for 30 minutes until hydrogen evolution ceases, then add SEM-Cl (1.1 eq) dropwise. Allow the reaction to warm to room temperature over 2 hours.

• Workup: Quench carefully with saturated aqueous NH₄Cl (avoid strong acids to prevent premature SEM cleavage) and extract with ethyl acetate.

Step 2: Chromatographic Resolution (The Self-Validating System) Alkylation of the indazolide anion typically yields a mixture of N1 and N2 isomers.

• Separation: Purify the crude mixture via silica gel flash chromatography using a gradient of Hexanes/EtOAc.

• Validation (TLC): The 2-SEM-4-nitro-2H-indazole isomer typically exhibits a lower Rf​ value (elutes slower) than the 1-SEM isomer. This is because the quinonoid 2H-structure possesses a larger, more localized dipole moment.

• Validation (¹H NMR): To definitively confirm you have isolated the N2-isomer, analyze the chemical shift of the C3-proton. In the N1-isomer, the C3-proton resonates around ~8.0 ppm. In the N2-isomer, the adjacent formal positive charge character of the 2H-resonance structure strongly deshields the C3-proton, shifting it downfield to >8.2 ppm .

Step 3: Nitro Reduction to the Target Amine

• Reaction: Dissolve the isolated 2-SEM-4-nitro-2H-indazole in absolute ethanol. Add 10% Pd/C (0.1 eq by weight).

• Hydrogenation: Stir the suspension vigorously under a hydrogen atmosphere (1 atm) at room temperature for 4 hours.

  • Causality: Catalytic hydrogenation cleanly reduces the nitro group to the primary amine without risking the acid-catalyzed cleavage of the SEM group, which can occur if using dissolving metal reductions (like SnCl₂/HCl).

• Isolation: Filter the mixture through a pad of Celite to remove the palladium catalyst, concentrate in vacuo, and isolate the target 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine.

Visualizations

Workflow Diagram

The following diagram illustrates the synthetic pathway, emphasizing the critical regioselective separation step.

Regioselective synthesis and isolation workflow for 2-SEM-2H-indazol-4-amine.

Biological Application Context

Once synthesized, this building block is frequently functionalized at the C4-amine to create potent inhibitors for the JAK/STAT pathway, a critical target in inflammatory diseases and oncology [3].

JAK/STAT signaling pathway illustrating the inhibitory target of indazole derivatives.

References

• WuXi Biology. Mechanism of a Highly Selective N2 Alkylation of Indazole. Retrieved from[Link][1]

• Google Patents. Bicyclic pyrazolic and triazole compounds as jak kinase inhibitors (BR112020002265A2). Retrieved from[2]

Sources

• 1. wuxibiology.com [wuxibiology.com]
• 2. BR112020002265A2 - bicyclic pyrazolic and triazole compounds as jak kinase inhibitors - Google Patents [patents.google.com]

Mass Spectrometry Analysis of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine: A Comprehensive Technical Guide

Introduction and Analytical Context

2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine (commonly referred to as SEM-protected 4-aminoindazole) is a highly specialized intermediate utilized in the synthesis of complex pharmaceutical agents, particularly in the development of targeted kinase inhibitors 1. The 2-(trimethylsilyl)ethoxy)methyl (SEM) moiety is a robust protecting group deployed to mask acidic nitrogen atoms—such as the N1/N2 positions of the indazole core—preventing unwanted side reactions during multi-step syntheses 2.

Characterizing this intermediate via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) presents unique challenges. The SEM group is highly labile under collision-induced dissociation (CID) and even during atmospheric pressure ionization, requiring finely tuned parameters to prevent premature in-source fragmentation 3. This guide outlines the physicochemical rationale, mechanistic fragmentation pathways, and a self-validating experimental protocol for the definitive MS analysis of this compound.

Physicochemical Properties & Ionization Rationale

To design a robust MS method, the physicochemical properties of the analyte dictate the ionization mode and chromatographic strategy. The compound features a highly basic primary amine at the C4 position, making it highly amenable to Positive Electrospray Ionization (ESI+). Furthermore, the lipophilic SEM group significantly increases the molecule's overall hydrophobicity, ensuring strong retention on reversed-phase (RP) chromatography columns.

Table 1: Physicochemical and Mass Spectrometry Properties

Property	Value	Analytical Implication
Chemical Formula	C13H21N3OSi	Defines isotopic distribution pattern.
Monoisotopic Exact Mass	263.1454 Da	Target for High-Resolution MS (HRMS).
Precursor Ion [M+H]+	264.1532 m/z	Primary target for Q1 isolation in ESI+.
LogP (Estimated)	~2.5 - 3.0	Requires high organic modifier for LC elution.
Preferred Ionization	ESI Positive Mode	Driven by the basic C4-amino group.

Mechanistic Fragmentation Pathways

Understanding the CID of SEM-protected indazoles requires analyzing relative bond dissociation energies. The fragmentation cascade is highly predictable but heavily dependent on the applied Collision Energy (CE).

• Pathway A: SEM Group Cleavage (Dominant Pathway) The most kinetically favorable fragmentation event is the loss of the SEM group. This occurs via the heterolytic cleavage of the N-C bond. The loss of the entire SEM moiety as a neutral fragment (C6H14OSi, 130.08 Da) yields the protonated 4-aminoindazole core at m/z 134.07 . Because this cleavage requires very low CE, the precursor ion [M+H]+ at m/z 264.15 may be completely depleted if the CE is set too high.

• Pathway B: Trimethylsilyl (TMS) Cation Formation The trimethylsilyl group is a highly stable carbocation equivalent. Fragmentation often yields the intense TMS cation at m/z 73.04 ([Si(CH3)3]+). The presence of this ion is a diagnostic marker for TMS- or SEM-protected species.

• Pathway C: Indazole Core Fragmentation Once the SEM group is lost, the remaining m/z 134.07 ion undergoes higher-energy fragmentation. Typical pathways for aminoindazoles include the loss of ammonia (-17 Da) to yield m/z 117.04 , and the expulsion of hydrogen cyanide (HCN, -27 Da) from the indazole ring to yield m/z 107.06 .

Proposed ESI+ MS/MS fragmentation pathways for SEM-protected 4-aminoindazole.

Table 2: Diagnostic Product Ions

m/z (Theoretical)	Ion Assignment	Origin / Neutral Loss
264.1532	[M+H]+	Intact protonated molecule
134.0718	[M+H - C6H14OSi]+	Loss of SEM group (-130 Da)
117.0453	[M+H - SEM - NH3]+	Loss of ammonia from core (-17 Da)
107.0613	[M+H - SEM - HCN]+	Loss of HCN from indazole (-27 Da)
73.0474	[Si(CH3)3]+	TMS cation formation

Experimental Protocol: LC-MS/MS Workflow

To ensure a self-validating analytical system, the protocol must account for the specific behavior of SEM-protected compounds. SEM derivatives can exhibit non-specific binding to stainless steel components and severe carryover in the autosampler. Therefore, rigorous blank injections and system suitability tests (SST) are integrated directly into the workflow.

End-to-end LC-MS/MS analytical workflow ensuring data integrity and minimal carryover.

Step-by-Step Methodology

Step 1: Sample Preparation

• Action: Dissolve the analyte in 100% LC-MS grade Acetonitrile (ACN) to create a 1 mg/mL stock. Dilute to a working concentration of 1 µg/mL using ACN/Water (50:50, v/v) containing 0.1% Formic Acid.

• Causality: ACN is preferred over methanol to prevent potential solvolysis of the SEM group. Formic acid ensures the primary amine is pre-protonated in solution, maximizing ESI+ droplet surface charge and ionization efficiency.

Step 2: Chromatographic Separation

• Parameters:

  • Column: C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 3 minutes, hold at 95% B for 1.5 minutes, re-equilibrate at 5% B for 1 minute.

• Causality: The highly lipophilic SEM group requires a high percentage of organic modifier (B) for elution. The extended 1.5-minute hold at 95% B acts as an aggressive wash step to mitigate the risk of carryover, a known issue with sticky silane-containing molecules.

Step 3: System Validation (Self-Validating Step)

• Action: Inject a double blank (Mobile Phase A/B mixture) immediately prior to the sample, and immediately after the highest concentration sample.

• Causality: Proves that the m/z 264.15 peak is derived exclusively from the sample vial and not from column bleed, autosampler needle contamination, or ghost peaks.

Step 4: Mass Spectrometry Parameters

• Parameters:

  • Source: ESI in Positive Mode.

  • Capillary Voltage: 3.0 kV.

  • Declustering Potential (DP) / Cone Voltage: Low (e.g., 20-30 V).

  • Collision Energy (CE): Stepped CE approach (10 eV, 20 eV, 40 eV).

• Causality: The SEM group is exceptionally fragile. A high declustering potential will cause in-source fragmentation, destroying the precursor ion before it reaches Q1. Furthermore, at a standard CE of 30 eV, the precursor ion (m/z 264.15) will completely fragment, leaving only m/z 134.07 and m/z 73.04. A stepped CE captures the intact precursor at low energy (10 eV) and the core structural fragments at high energy (40 eV), providing a complete structural fingerprint in a single injection.

Data Interpretation and Quality Control

When analyzing the resulting spectra, the presence of the m/z 73.04 ion is a necessary but insufficient condition for confirming the SEM group, as any TMS-containing impurity (e.g., siloxane column bleed) will yield this ion. The definitive proof of the intact molecule is the mass difference of exactly 130.08 Da between the precursor (m/z 264.15) and the primary product ion (m/z 134.07). If the precursor ion is absent in the MS1 scan, analysts must immediately lower the source temperature and declustering potential to prevent thermal and voltage-induced degradation.

References

• Discovery of an Orally Bioavailable and Selective PKMYT1 Inhibitor, RP-6306 | Journal of Medicinal Chemistry - ACS Publications.
• Structure-based design, synthesis, and biological evaluation of lipophilic-tailed monocationic inhibitors of neuronal nitric oxide synthase - PMC.
• Rapid Affinity and Microsomal Stability Ranking of Crude Mixture Libraries of Histone Deacetylase Inhibitors - PMC.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Commercial Availability and Synthetic Utility of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

Executive Summary

The compound 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine (N2-SEM-protected 4-aminoindazole) is a highly specialized, synthetically crucial building block utilized extensively in medicinal chemistry. Indazole cores are privileged scaffolds in modern drug discovery, frequently appearing in kinase inhibitors targeting LRRK2, p38 MAPK, and ITK[1][2]. The strategic installation of the 2-(trimethylsilyl)ethoxymethyl (SEM) group at the N2 position not only prevents unwanted side reactions at the indazole nitrogen during complex multi-step syntheses but also uniquely directs downstream functionalization, such as C3-lithiation and cross-coupling[3][4]. This whitepaper provides a comprehensive technical guide on the commercial sourcing, regioselective synthesis, and deprotection protocols for this critical intermediate.

Structural Rationale & Chemical Significance

Indazoles exhibit annular tautomerism between the 1H and 2H forms. Unprotected indazoles present a challenge during electrophilic substitutions or cross-coupling reactions due to competing nucleophilicity at the N1 and N2 atoms.

The choice of the SEM group for N-protection is driven by several mechanistic advantages:

• Regioselective Directing Ability: N2-SEM protection efficiently directs regioselective C-3 lithiation using n-butyllithium. The resulting zinc or lithium species can undergo palladium-mediated Negishi or Suzuki couplings to introduce aryl or heteroaryl moieties at the C3 position[3][4].

• Orthogonal Stability: The SEM group is stable under a wide range of basic, nucleophilic, and reductive conditions (e.g., hydrogenation of nitro groups to amines), yet it can be cleaved under specific fluoride or acidic conditions[5].

• Solubility: The lipophilic nature of the trimethylsilyl moiety significantly enhances the solubility of highly polar indazole intermediates in organic solvents.

Commercial Availability Landscape

The commercial availability of SEM-protected indazoles heavily favors the thermodynamically more stable N1-isomer, such as 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-indazol-4-amine (commercially listed by specialty vendors like EvitaChem under catalog numbers like EVT-1693831)[6].

The N2-isomer (2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine) is kinetically favored under certain alkylation conditions but is generally less commercially abundant as an off-the-shelf catalog item. Consequently, drug development professionals typically rely on two sourcing strategies:

• Custom Synthesis Providers: Companies such as BenchChem and various contract research organizations (CROs) offer custom synthesis for specific regiochemical isomers[5].

• In-House Regioselective Synthesis: Synthesizing the compound from commercially available 4-nitro-1H-indazole, followed by chromatographic separation of the N1/N2 isomers and subsequent reduction.

Table 1: Comparative Commercial Sourcing Strategies

Sourcing Strategy	Lead Time	Purity (Regioisomer)	Cost Efficiency	Best For
Off-the-Shelf Catalog	1-2 Weeks	>95% (Often N1 isomer)	High	Initial screening, non-regiospecific assays
Custom Synthesis (CRO)	4-8 Weeks	>98% (Strict N2 isomer)	Moderate	Scale-up, late-stage lead optimization
In-House Synthesis	1 Week	>99% (Post-purification)	High (Materials)	Rapid SAR iteration, proprietary workflows

Synthetic Methodology & Workflow

To obtain the pure N2-SEM-protected 4-aminoindazole, a self-validating two-step protocol is employed. The protocol relies on the protection of 4-nitroindazole followed by the reduction of the nitro group. The causality behind choosing 4-nitroindazole rather than 4-aminoindazole is to prevent competitive alkylation of the primary aniline amine by SEM-Cl.

Step-by-Step Protocol: Synthesis of N2-SEM-4-aminoindazole

Step 1: Regioselective SEM Protection

• Preparation: Dissolve 4-nitro-1H-indazole (1.0 equiv) in anhydrous THF under an inert nitrogen atmosphere.

• Base Addition: Add N,N-diisopropylethylamine (DIPEA) or dicyclohexylmethylamine (1.2 equiv) and cool the mixture to 0 °C[5].

• Alkylation: Add SEM-Cl (1.2 equiv) dropwise via syringe. The bulky base attenuates N1 alkylation, slightly improving the N2:N1 kinetic ratio.

• Reaction: Stir at room temperature for 3–4 hours. Monitor by TLC or LC-MS.

• Workup & Purification: Quench with 0.5 N NaOH, extract with ethyl acetate, and concentrate. Critically, the N1 and N2 isomers must be separated via silica gel flash chromatography. The N2-isomer typically elutes slower than the N1-isomer due to differing dipole moments.

Step 2: Nitro Reduction

• Preparation: Dissolve the purified 4-nitro-2-SEM-indazole in absolute ethanol.

• Catalysis: Add 10% Pd/C (0.1 equiv by weight).

• Hydrogenation: Stir the suspension under a hydrogen atmosphere (1 atm) at room temperature until hydrogen uptake ceases (typically 4-6 hours)[7].

• Filtration: Filter the mixture through a pad of Celite to remove the palladium catalyst, and concentrate the filtrate in vacuo to yield the target 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine.

Figure 1: Synthetic workflow for the preparation of N2-SEM-protected 4-aminoindazole.

Deprotection Strategies

Following the successful elaboration of the indazole core (e.g., amide coupling at the C4-amine or cross-coupling at C3), the SEM group must be removed to reveal the active pharmacophore. The SEM group offers dual-mode cleavage: fluoride-mediated and acid-mediated[3][5].

Deprotection Protocols

Method A: Fluoride-Mediated Cleavage (TBAF)

• Mechanism: The strong Si-F bond formation drives the fragmentation of the SEM group, releasing ethylene and formaldehyde.

• Procedure: Dissolve the N-SEM protected indazole in THF. Add a 1M solution of tetrabutylammonium fluoride (TBAF) in THF (3.0 equiv). Reflux the mixture until completion (monitored by LC-MS). Dilute with water and extract with ethyl acetate[5].

• Advantage: Highly specific; preserves acid-sensitive functional groups.

Method B: Acid-Mediated Cleavage (HCl or TFA)

• Mechanism: Protonation of the ethereal oxygen leads to the expulsion of the trimethylsilyl moiety and subsequent collapse of the hemiaminal.

• Procedure: Dissolve the substrate in ethanol and add aqueous hydrochloric acid (or use TFA in DCM with triisopropylsilane as a scavenger). Reflux or heat to 50 °C for 30–90 minutes[4][7].

• Advantage: Cost-effective and avoids the difficult removal of tetrabutylammonium salts during purification.

Figure 2: Orthogonal deprotection pathways for SEM-protected indazoles.

Table 2: Comparison of SEM Deprotection Methods

Method	Reagents	Temperature	Typical Yield	Functional Group Compatibility
Fluoride	TBAF, THF	65 °C (Reflux)	75 - 85%	Tolerates acid-sensitive groups (e.g., Boc, acetals).
Acidic (HCl)	HCl (aq), EtOH	50 - 80 °C	80 - 95%	Tolerates silyl ethers; cleaves Boc/trityl groups.
Acidic (TFA)	TFA, TIPS, DCM	Room Temp	80 - 90%	Excellent for peptide/amide containing scaffolds.

References

• BenchChem. "A Comparative Guide to N-Protecting Groups for Indazoles: Boc vs. The Alternatives." BenchChem.
• ResearchGate. "Regioselective Protection at N -2 and Derivatization at C -3 of Indazoles." ResearchGate.
• EvitaChem. "Buy 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-indazol-4-amine (EVT-1693831)." EvitaChem.
• ACS Publications. "Solution to the C3–Arylation of Indazoles: Development of a Scalable Method." Organic Letters.
• Google Patents / European Patent Office. "EP 2964223 B1 - COMPOUNDS INHIBITING LEUCINE-RICH REPEAT KINASE ENZYME ACTIVITY.
• ACS Publications. "Tetrahydroindazoles as Interleukin-2 Inducible T-Cell Kinase Inhibitors. Part II." Journal of Medicinal Chemistry.

Sources

• 1. CA2644910A1 - Indazole compounds - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. evitachem.com [evitachem.com]
• 7. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Solubility of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine for Researchers and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine, a key intermediate in pharmaceutical research. As the precise, quantitative solubility data for this specific molecule is not widely published, this document outlines the fundamental principles governing its solubility, provides a robust experimental protocol for its determination, and offers expert insights into its expected behavior in a range of common laboratory solvents. This guide is intended for researchers, scientists, and drug development professionals who require a thorough understanding of this compound's physicochemical properties to advance their research and development efforts.

Understanding the Molecular Architecture and its Implications for Solubility

The solubility of a compound is intrinsically linked to its molecular structure. In the case of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine, three key structural motifs dictate its interaction with various solvents: the indazole core, the primary amine substituent, and the 2-(trimethylsilyl)ethoxymethyl (SEM) protecting group.

• The Indazole Core: Indazole itself is a bicyclic aromatic heterocycle. It is a crystalline solid with generally limited solubility in water but is soluble in many organic solvents such as ethanol, ether, and dimethyl sulfoxide (DMSO).[1][2] The indazole ring system is a prevalent scaffold in medicinal chemistry, often contributing to the biological activity of drug candidates.[3]

• The 4-Amino Group: The primary amine at the 4-position of the indazole ring introduces a polar and basic center to the molecule. This functional group is capable of forming hydrogen bonds with protic solvents. The basic nature of the amine means that the compound's solubility is likely to be pH-dependent; in acidic conditions, the amine can be protonated to form a more soluble salt.[4]

• The 2-((2-(Trimethylsilyl)ethoxy)methyl) (SEM) Group: The SEM group is a commonly used protecting group for nitrogen atoms in heterocyclic compounds, including indazoles.[5][6] This group is relatively non-polar due to the presence of the trimethylsilyl and ethyl ether components. The SEM group increases the lipophilicity of the molecule, which would be expected to decrease its solubility in polar, aqueous solvents and increase its solubility in non-polar organic solvents.[7]

A holistic view of the molecule suggests a compound with moderate polarity. The presence of the polar amine and the nitrogen atoms in the indazole ring is counterbalanced by the non-polar SEM group and the aromatic core. Therefore, its solubility profile is likely to be nuanced, with good solubility in a range of organic solvents of varying polarity.

A Validated Experimental Protocol for Determining Solubility

To obtain reliable and reproducible solubility data, a well-designed experimental protocol is essential. The following section details a robust "shake-flask" method, a widely accepted technique for determining thermodynamic solubility. This method involves equilibrating an excess of the solid compound in the solvent of interest and then quantifying the amount of dissolved solute.

Experimental Workflow

The overall workflow for determining the solubility of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine is depicted in the following diagram:

Caption: Experimental workflow for solubility determination.

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine into a series of glass vials. An excess is critical to ensure that a saturated solution is achieved.

  • To each vial, add a precise volume of the desired solvent (e.g., 1 mL).

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaker or on a rotating wheel in a temperature-controlled environment (e.g., 25 °C).

  • Agitate the samples for a sufficient period to ensure that equilibrium is reached. A minimum of 24 hours is recommended, though longer times may be necessary for some compounds and solvents.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the undissolved solid to settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe fitted with a filter (e.g., 0.45 µm PTFE) to remove any undissolved particles. This step is crucial to avoid artificially high solubility readings.

  • Accurately dilute the filtered aliquot with a suitable solvent to bring the concentration within the linear range of the analytical method.

• Quantification by High-Performance Liquid Chromatography (HPLC):

  • Prepare a series of calibration standards of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine of known concentrations.

  • Analyze the calibration standards and the diluted samples by a validated HPLC-UV method.

  • Generate a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of the diluted sample from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by taking into account the dilution factor. The solubility is typically expressed in mg/mL or µg/mL.

Expected Solubility Profile in Common Solvents

Based on the structural analysis, the following table provides an estimated solubility profile for 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine in a range of common laboratory solvents. It is important to note that these are predicted values and should be confirmed by experimental determination.

Solvent	Polarity Index	Predicted Solubility Category	Rationale
Water	10.2	Very Low	The non-polar SEM group and aromatic core are expected to significantly limit solubility in highly polar water.
Methanol	5.1	Moderate to High	The polarity of methanol and its ability to act as a hydrogen bond donor and acceptor should facilitate dissolution.
Ethanol	4.3	Moderate to High	Similar to methanol, ethanol's polarity and hydrogen bonding capabilities are expected to lead to good solubility.[8]
Isopropanol	3.9	Moderate	The slightly lower polarity of isopropanol compared to methanol and ethanol may result in slightly lower solubility.
Acetonitrile	5.8	Moderate to High	As a polar aprotic solvent, acetonitrile should be effective at dissolving the compound.
Dichloromethane (DCM)	3.1	High	The moderate polarity of DCM is well-suited to the overall polarity of the molecule.
Tetrahydrofuran (THF)	4.0	High	THF is a good solvent for a wide range of organic compounds and is expected to readily dissolve the target molecule.
Ethyl Acetate	4.4	Moderate to High	This ester is a versatile solvent and should be effective.
N,N-Dimethylformamide (DMF)	6.4	Very High	DMF is a highly polar aprotic solvent known for its excellent solvating power for a wide range of organic molecules.
Dimethyl Sulfoxide (DMSO)	7.2	Very High	DMSO is another highly polar aprotic solvent and is expected to be an excellent solvent for this compound.[8]
Hexanes	0.1	Very Low	The non-polar nature of hexanes is unlikely to effectively solvate the more polar regions of the molecule.
Toluene	2.4	Low to Moderate	The aromatic nature of toluene may provide some favorable interactions, but its low polarity will likely limit solubility.

The Influence of pH on Aqueous Solubility

For drug development professionals, understanding the pH-solubility profile is critical. The presence of the basic 4-amino group on the indazole ring suggests that the aqueous solubility of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine will be pH-dependent.

Caption: The effect of pH on the solubility of the amine-containing compound.

In acidic aqueous solutions, the amine group will be protonated to form an ammonium salt. This salt will be significantly more polar and, therefore, more soluble in water than the free base. Conversely, in neutral or basic aqueous solutions, the compound will exist predominantly as the free base, which is expected to have very low aqueous solubility.

Conclusion

While specific, published quantitative solubility data for 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine is scarce, a thorough understanding of its molecular structure allows for informed predictions of its solubility behavior. The interplay between the indazole core, the basic amine, and the lipophilic SEM group suggests a compound with good solubility in a range of common organic solvents, particularly polar aprotic and moderately polar protic solvents. Its aqueous solubility is expected to be low but can be significantly enhanced in acidic conditions. For definitive data, the experimental protocol provided in this guide offers a reliable and validated approach. This foundational knowledge is crucial for the successful design of synthetic routes, purification strategies, and formulation development in the pursuit of novel therapeutics.

References

• Computational Chemistry. (2022, May 31). Compound solubility measurements for early drug discovery.
• Experiment: Solubility of Organic & Inorganic Compounds. (n.d.).
• National Institutes of Health. (2025, July 29). Physics-Based Solubility Prediction for Organic Molecules - PMC.
• Grokipedia. (n.d.). Indazole.
• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.).
• ChemicalBook. (2022, January 29). Indazole - Synthesis and Reactions as a Chemical Reagent.
• University of Toronto Scarborough. (n.d.). Solubility - Chemistry Online @ UTSC.
• EvitaChem. (n.d.). Buy 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-indazol-4-amine (EVT-1693831).
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• BenchChem. (n.d.). A Comparative Guide to N-Protecting Groups for Indazoles: Boc vs.
• PubMed. (2006, July 7).
• PubMed. (2023, December 15).
• Google Patents. (n.d.). WO2006048745A1 - Methods for preparing indazole compounds.
• ChemicalBook. (2026, January 13). 2-(Trimethylsilyl)ethoxymethyl chloride | 76513-69-4.
• National Institutes of Health. (n.d.). 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-imidazole - PubChem.
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• Sigma-Aldrich. (n.d.). 2-bromo-1-{[2-(trimethylsilyl)ethoxy]methyl}imidazole-4-carboxylic acid.
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• National Institutes of Health. (n.d.). 4-(1H-Pyrazol-4-yl)-7-(2-(trimethylsilyl)ethoxy)methyl-7 H-pyrrolo(2,3-d)-pyrimidine.
• TOKU-E. (n.d.).

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Molecular Architecture and Synthetic Logic of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

Executive Summary

The 2H-indazole scaffold is a privileged pharmacophore in modern drug discovery, frequently embedded in the structures of selective kinase inhibitors and immunomodulatory agents[1]. The compound 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine (hereafter referred to as 2-SEM-4-aminoindazole) serves as an advanced, orthogonally protected building block. By masking the N-2 position with a 2-(trimethylsilyl)ethoxymethyl (SEM) group and providing a reactive C-4 primary amine, this intermediate allows medicinal chemists to perform complex functionalizations—such as Buchwald-Hartwig aminations or amide couplings—without competitive reactions at the indazole nitrogen.

Structural Rationale & Mechanistic Causality

The molecular design of 2-SEM-4-aminoindazole is governed by strict synthetic causality, ensuring that each functional group serves a distinct purpose during API (Active Pharmaceutical Ingredient) elaboration:

• The C-4 Amine (The Functional Handle): The primary amine at the C-4 position is the intended site for downstream coupling. However, an unprotected 4-aminoindazole is highly polar and susceptible to oxidation or unwanted poly-alkylation during early synthetic steps. Therefore, the amine is synthetically carried through the initial protection phase as a masked, electron-withdrawing nitro group (4-nitroindazole)[2].

• The N-2 SEM Group (The Directing Shield): Indazoles exhibit tautomerism between their 1H and 2H forms. Standard basic protection conditions typically favor the thermodynamically stable N-1 protected isomer. However, N-2 protection is often required to access specific spatial vectors in structure-based drug design or to direct subsequent C-3 lithiation[3]. The SEM group is chosen for its robust stability against strong bases and organometallics, while remaining easily cleavable under mild fluoride (TBAF) or acidic (HCl) conditions[4].

Caption: Divergent regioselectivity pathways for the SEM protection of 4-nitroindazole.

Experimental Protocols: A Self-Validating Synthetic Workflow

To synthesize 2-SEM-4-aminoindazole, a two-step sequence is employed. Every step is designed as a self-validating system to ensure regiochemical integrity and chemoselectivity.

Step 1: Regioselective N-2 SEM Protection of 4-Nitroindazole

Causality: To achieve N-2 selectivity, kinetic conditions using a non-deprotonating base (or standard bases followed by rigorous chromatographic separation) are utilized to overcome the thermodynamic preference for N-1 alkylation[5].

• Initialization: Charge a flame-dried, nitrogen-purged round-bottom flask with 4-nitro-1H-indazole (1.0 equiv) and anhydrous tetrahydrofuran (THF) (0.2 M concentration).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 equiv) and stir at 0 °C for 15 minutes. Note: If using standard NaH, a mixture of N-1 and N-2 isomers will form (approx. 7.5:1 ratio favoring N-1), necessitating careful silica gel chromatography to isolate the 2H-isomer[6].

• Electrophile Addition: Dropwise, add SEM-Cl (1.2 equiv). Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Validation Check: Perform TLC (Hexanes/EtOAc 3:1). The N-2 isomer typically elutes differently than the N-1 isomer. Critical: 1H NMR NOE (Nuclear Overhauser Effect) studies are mandatory. A strong NOE cross-peak between the SEM methylene protons and the indazole C-3 proton unequivocally validates the N-2 regiochemistry[6].

• Workup & Isolation: Quench with saturated aqueous NH4Cl. Extract with EtOAc, dry over Na2SO4, and purify via flash chromatography to isolate the intermediate 4-nitro-2-((2-(trimethylsilyl)ethoxy)methyl)-2H-indazole.

Step 2: Chemoselective Reduction of the Nitro Group

Causality: The nitro group must be reduced to a primary amine without cleaving the SEM ether or reducing the aromatic indazole core. Catalytic hydrogenation using Palladium on Carbon (Pd/C) provides a clean, easily validated conversion[7].

• Initialization: Dissolve the isolated 4-nitro-2-SEM-2H-indazole in HPLC-grade Methanol (0.1 M).

• Catalyst Addition: Carefully add 10% Pd/C (0.1 equiv by weight) under a blanket of nitrogen to prevent ignition[7].

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas (H2) via a balloon. Stir vigorously at room temperature for 2-4 hours[7].

• Validation Check: Analyze via LC-MS. The complete disappearance of the nitro intermediate mass [M+H]+ 294.1 and the appearance of the amine mass [M+H]+ 264.1 confirms the reduction.

• Workup: Filter the suspension through a pad of Celite to remove the palladium catalyst. Concentrate the filtrate under reduced pressure to yield the final product, 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine.

Caption: Step-by-step synthetic workflow from 4-nitro-1H-indazole to 2-SEM-2H-indazol-4-amine.

Data Presentation: Analytical Validation Parameters

To ensure trust and reproducibility across scaling campaigns, the following table summarizes the quantitative analytical metrics required to validate the transition from the protected intermediate to the final amine scaffold.

Analytical Metric	4-Nitro-2-SEM-2H-indazole (Intermediate)	2-SEM-2H-indazol-4-amine (Final Product)	Diagnostic Causality
Molecular Formula	C13H19N3O3Si	C13H21N3OSi	-
LC-MS [M+H]+	294.1 m/z	264.1 m/z	Mass shift of -30 Da confirms the exact reduction of -NO2 to -NH2.
1H NMR (C-3 Proton)	~8.5 - 8.8 ppm (Singlet)	~8.0 - 8.2 ppm (Singlet)	Upfield shift occurs due to the removal of the electron-withdrawing nitro group.
1H NMR (Amine)	N/A	~5.0 - 5.5 ppm (Broad Singlet, 2H)	Direct structural confirmation of the primary amine formation.
TLC Rf (Hex:EtOAc 1:1)	~0.65	~0.30	Increased polarity of the amine drastically reduces the Rf value.
NOE Correlation	SEM -CH2- to Indazole C-3 H	SEM -CH2- to Indazole C-3 H	Validates that the SEM group remains locked at the N-2 position.

Conclusion

The synthesis of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine is a masterclass in protective group logic and regiocontrol. By carefully navigating the tautomeric preferences of the indazole core and employing chemoselective reduction techniques, drug development professionals can secure a highly versatile, orthogonally reactive building block for the assembly of next-generation therapeutics.

References

• Lin, S., et al. "Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles." ACS Publications, 2006. 3

• Benchchem. "3-Bromo-5-methyl-4-nitro-1H-indazole: Chemical Profile & Synthetic Causality." Benchchem. 2

• ACS Publications. "Discovery of an Orally Bioavailable and Selective PKMYT1 Inhibitor, RP-6306." Journal of Medicinal Chemistry, 2022.1

• Google Patents. "Pyridinylsulfonamide compounds and their use in therapy" (US20240150365A1), 2024. 7

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• 7. US20240150365A1 - Pyridinylsulfonamide compounds and their use in therapy - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Regioselective N2-SEM Protection of 4-Aminoindazole (2H-Indazol-4-amine)

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Type: Advanced Protocol & Mechanistic Guide

Executive Summary

Indazoles are privileged pharmacophores widely utilized in the rational design of kinase inhibitors and targeted immunotherapeutics. The 4-aminoindazole scaffold presents a complex synthetic challenge due to the presence of three competing nucleophilic nitrogen centers: the N1 and N2 atoms of the indazole core, and the C4-primary amine. For multi-step syntheses—such as C3-lithiation or cross-coupling—strategic protection of the indazole ring is mandatory.

The 2-(trimethylsilyl)ethoxymethyl (SEM) group is the industry standard due to its robust stability under basic conditions and its orthogonal deprotection profile (removable via TBAF or aqueous HCl)[1]. This application note details a field-proven protocol for the regioselective N2-protection of 4-aminoindazole. By meticulously controlling base strength and reaction kinetics, researchers can synthesize the 2H-indazol-4-amine derivative while preserving the reactivity of the C4-amine for downstream functionalization.

Mechanistic Rationale & Causality (Expertise & Experience)

The regiochemical outcome of indazole protection is dictated by the precise interplay between thermodynamic and kinetic control. Standard protocols often fail because they treat all bases as simple acid scavengers, ignoring their impact on the reaction pathway.

• Kinetic vs. Thermodynamic Control: The N1 proton of indazole is the most acidic, but in its neutral state, the N2 nitrogen possesses higher electron density and is inherently more nucleophilic. When a strong base like Sodium Hydride (NaH) is used, the indazole is deprotonated to form an indazolyl anion. This intermediate reacts with SEM-Cl to yield a thermodynamically driven mixture of N1 and N2 isomers (often favoring N1)[2].

• Driving N2-Selectivity: Employing a weak, non-nucleophilic base such as Pyridine or Dicyclohexylmethylamine prevents deprotonation. The neutral indazole attacks the electrophilic SEM-Cl via the more nucleophilic N2 position, kinetically trapping the 2H-isomer[3].

• Preservation of the C4-Amine: The primary amine at the C4 position is significantly less nucleophilic than the indazole ring nitrogens. By maintaining ambient temperatures (0 °C to RT) and strictly limiting SEM-Cl to 1.1 equivalents, the C4-amine remains unreacted, avoiding the need for transient Boc-protection[4].

Quantitative Data: Base Selection and Regioselectivity

The choice of base fundamentally alters the reaction pathway. Table 1 summarizes the causal relationship between reaction conditions and regiochemical outcomes.

Table 1: Influence of Base and Conditions on SEM-Protection Regioselectivity

Base / Activator	Solvent	Temp / Time	Major Product	N1:N2 Ratio	Mechanism / Causality
NaH (Strong Base)	THF	0 °C to RT, 2 h	1H-Isomer (N1)	~ 2:1	Thermodynamic control via indazolyl anion formation[2].
HMDS (Silylating)	THF	60 °C, 4–6 h	1H-Isomer (N1)	> 95:5	Transient N1-TMS intermediate drives N1 electrophilicity[4].
Pyridine (Weak Base)	THF	RT, 3 h	2H-Isomer (N2)	1:30	Kinetic control; neutral indazole attacks via more nucleophilic N2[2].
Dicyclohexylmethylamine	THF	RT, 3 h	2H-Isomer (N2)	< 1:20	Sterically hindered weak base scavenges HCl without deprotonation[3].

Mandatory Visualization: Reaction Pathways

Mechanistic pathways for SEM-protection of 4-aminoindazole under kinetic vs thermodynamic control.

Experimental Protocol: Synthesis of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

Self-Validating System Note: This protocol utilizes TLC and strict reaction timing as internal validation checkpoints. Extending the reaction time beyond 3 hours under pyridine catalysis leads to thermodynamic equilibration, degrading the N2:N1 ratio from 30:1 down to 18:1[2]. Strict adherence to the 3-hour window is critical for maintaining trustworthiness in your yields.

Reagents and Materials

• 4-Aminoindazole (1.0 equiv)

• 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl) (1.1 equiv)

• Anhydrous Pyridine (1.2 equiv)

• Anhydrous Tetrahydrofuran (THF) (0.2 M)

• Saturated aqueous NaHCO₃, Ethyl Acetate, Brine, Anhydrous Na₂SO₄

Step-by-Step Methodology

Step 1: Preparation and Moisture Control

• Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with argon or nitrogen.

• Causality Checkpoint: SEM-Cl is highly moisture-sensitive; water concentrations >50 ppm induce hydrolysis, generating HCl and severely degrading yields[4]. Ensure THF is freshly dispensed from a solvent purification system.

Step 2: Dissolution

• Charge the flask with 4-aminoindazole (1.0 equiv) and anhydrous THF to achieve a concentration of 0.2 M.

• Add anhydrous pyridine (1.2 equiv) via syringe. Stir at room temperature for 10 minutes to ensure complete homogenization.

Step 3: Electrophile Addition

• Cool the reaction mixture to 0 °C using an ice-water bath.

• Add SEM-Cl (1.1 equiv) dropwise over 15 minutes.

• Causality Checkpoint: Dropwise addition at 0 °C mitigates the exothermic reaction and prevents localized high concentrations of SEM-Cl, which could trigger unwanted C4-amine alkylation.

Step 4: Kinetic Trapping

• Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C).

• Stir for exactly 3 hours.

• Validation Check: Analyze via TLC (Hexanes/EtOAc 1:1). The starting material (R_f ~0.3) should be consumed, with the N2-SEM product appearing as a major, less polar spot (R_f ~0.7). Do not exceed 3 hours to prevent thermodynamic isomerization to the N1-isomer[2].

Step 5: Quenching and Workup

• Quench the reaction by adding saturated aqueous NaHCO₃ (equal volume to THF) at 0 °C to neutralize residual acid and unreacted SEM-Cl.

• Transfer to a separatory funnel and extract with Ethyl Acetate (3 × 20 mL per gram of substrate).

• Wash the combined organic layers with water, followed by brine.

• Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 6: Purification

• Purify the crude residue via flash column chromatography on silica gel (Gradient: 10% to 50% Ethyl Acetate in Hexanes).

• The 2H-indazol-4-amine derivative is isolated as the major fraction (typical N2:N1 ratio > 20:1).

References

• Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles - ACS Publications:[Link]

• Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles (Alternate Snippet) - ACS Publications:[Link]

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conditions for deprotection of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

Application Note: Optimized Deprotection of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

Strategic Context in Medicinal Chemistry

The indazole core is a privileged scaffold in modern drug discovery, frequently utilized in the design of kinase inhibitors and epigenetic modulators. Regioselective protection of the indazole nitrogen is a critical step in multi-step syntheses, with the 2-(trimethylsilyl)ethoxymethyl (SEM) group often deployed to direct derivatization at the N-2 position[1].

However, the deprotection of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine presents a unique chemoselective challenge. While the SEM group is highly stable to bases, cross-coupling conditions, and nucleophiles, its removal generates reactive byproducts[2]. The presence of the unprotected C4-amine in this specific substrate necessitates highly optimized deprotection conditions to prevent catastrophic yield losses due to side reactions.

Mechanistic Causality: The Formaldehyde Problem

The cleavage of a SEM group, whether mediated by fluoride ions or Brønsted acids, proceeds via a fragmentation pathway that releases trimethylsilyl fluoride (TMSF) or a silyl ether, ethylene, and formaldehyde (HCHO) [2].

In standard substrates, formaldehyde is simply washed away during aqueous workup. However, in 2-SEM-2H-indazol-4-amine, the highly nucleophilic C4-amine reacts rapidly with the in situ generated formaldehyde. This leads to the formation of unwanted imines, aminals, or N-methylated byproducts.

The Scavenger Solution: To circumvent this, an exogenous formaldehyde scavenger must be introduced. Ethylenediamine (EDA) is the industry standard for this purpose[3]. EDA outcompetes the indazol-4-amine for the formaldehyde, irreversibly trapping it as a highly water-soluble imidazolidine derivative that is easily removed during workup.

Mechanism of SEM deprotection and formaldehyde scavenging by ethylenediamine.

Comparative Reaction Conditions

The following table summarizes the quantitative data and impurity profiles of various SEM deprotection conditions applied to amino-indazole scaffolds. The addition of EDA transforms the reaction from a low-yielding, messy process into a highly efficient protocol[3].

Deprotection Strategy	Reagents & Solvent	Temp / Time	Typical Yield	Impurity Profile
Standard Fluoride	TBAF (3.0 eq), THF	70 °C, 12 h	40 - 50%	High (Extensive C4-amine formylation/imine formation)
Scavenged Fluoride	TBAF (5.0 eq), EDA (5.0 eq), THF	80 °C, 16 h	> 85%	Clean (Formaldehyde fully trapped by EDA)
Acidic Cleavage	TFA / DCM (1:1), then EDA	RT, 4 h	75 - 80%	Moderate (Potential degradation of acid-sensitive moieties)
Strong Acid	4M HCl in Dioxane	60 °C, 6 h	60 - 70%	Moderate (Harsh conditions; requires rigorous basic workup)

Self-Validating Experimental Protocols

Protocol A: Optimized Fluoride-Mediated Deprotection (Recommended)

This protocol utilizes Tetrabutylammonium fluoride (TBAF) in the presence of ethylenediamine (EDA). It is highly recommended for complex drug-like molecules where acid-sensitive functional groups are present[3].

Reagents:

• 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine (1.0 equiv)

• Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF (5.0 equiv)

• Ethylenediamine (EDA) (5.0 equiv)

• Anhydrous Tetrahydrofuran (THF) (0.1 M relative to substrate)

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the 2-SEM-2H-indazol-4-amine in anhydrous THF to achieve a 0.1 M concentration.

• Reagent Addition: Add ethylenediamine (5.0 equiv) to the stirring solution at room temperature. Causality Note: Adding the scavenger before the deprotection agent ensures that any generated formaldehyde is immediately intercepted.

• Initiation: Dropwise add the 1.0 M TBAF solution in THF (5.0 equiv).

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 80 °C under an inert atmosphere (Nitrogen or Argon). Stir at this temperature for 12–16 hours.

• In-Process Validation: Monitor the reaction via LC-MS. The system is self-validating when the mass corresponding to the SEM-protected starting material completely disappears, replaced by the [M+H]+ peak of the free 2H-indazol-4-amine.

• Quench & Workup: Cool the reaction to room temperature. Dilute the mixture with Ethyl Acetate (EtOAc) and transfer to a separatory funnel. Wash the organic layer sequentially with water (2x) and saturated aqueous NaCl (brine) (1x). Causality Note: The water washes are critical; they partition the highly polar TBAF salts and the EDA-formaldehyde imidazolidine adduct into the aqueous phase, leaving the crude product in the organic layer.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, typically a gradient of Dichloromethane/Methanol) to yield the pure 2H-indazol-4-amine.

Protocol B: Acidic Deprotection (Alternative)

If the substrate is completely stable to strong acids and lacks acid-labile groups (e.g., Boc, trityl, or sensitive ethers), TFA can be used[2].

Step-by-Step Methodology:

• Cleavage: Dissolve the substrate in a 1:1 mixture of Dichloromethane (DCM) and Trifluoroacetic Acid (TFA) (0.1 M). Stir at room temperature for 2–4 hours until complete consumption of the starting material is observed by TLC.

• Concentration: Concentrate the reaction mixture to dryness under reduced pressure. Co-evaporate with toluene (3x) to remove residual TFA.

• Scavenging: Dissolve the crude residue in THF or Methanol. Add ethylenediamine (5.0 equiv) and stir at room temperature for 2 hours. Causality Note: Acidic cleavage initially traps the formaldehyde as a hemiacetal or polymeric intermediate. The subsequent basic EDA treatment breaks down these intermediates and permanently traps the formaldehyde.

• Workup: Concentrate the mixture, dissolve in EtOAc, and wash with saturated aqueous NaHCO3​ to neutralize any remaining acid. Dry, concentrate, and purify via chromatography.

References

• Regioselective protection at N-2 and derivatization at C-3 of indazoles PubMed / Journal of Organic Chemistry URL:[Link][1]

• SEM Protecting Group: SEM Protection & Deprotection Mechanism Total Synthesis URL: [Link][2]

• Lead Optimization of Small Molecule ENL YEATS Inhibitors to Enable In Vivo Studies: Discovery of TDI-11055 PMC / ACS Medicinal Chemistry Letters URL:[Link][3]

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• 2. total-synthesis.com [total-synthesis.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine in Medicinal Chemistry

Executive Summary & Structural Rationale

In the landscape of modern targeted therapeutics, highly functionalized heterocyclic building blocks are the cornerstone of rational drug design. Indazoles are privileged scaffolds, frequently utilized as hinge-binding motifs in kinase inhibitors and as heme-coordinating ligands in metalloenzymes[1].

2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine (commonly referred to as 2-SEM-indazol-4-amine) is a specialized, orthogonally protected intermediate. The strategic placement of the 2-(trimethylsilyl)ethoxymethyl (SEM) group at the N2 position and the primary amine at the C4 position provides a highly versatile platform for synthesizing complex active pharmaceutical ingredients (APIs)[2].

The Causality of Structural Design

• The C4-Amine (The Reactive Handle): The primary amine at the C4 position serves as a versatile nucleophile. It is primed for Buchwald-Hartwig cross-coupling, amide bond formation, or urea synthesis, allowing for the rapid generation of diverse chemical libraries targeting the DFG-out conformation of kinases like CSF1R and PDGFR[3].

• The N2-SEM Group (The Tautomeric Lock & Protector): Indazoles exist in a tautomeric equilibrium between the 1H and 2H forms. While N1-alkylation is thermodynamically favored, isolating the N2-SEM isomer locks the indazole into the 2H-tautomeric form. This is critical for two reasons:

  • Synthetic Orthogonality: The SEM group completely masks the acidic indazole nitrogen, preventing it from poisoning palladium catalysts or undergoing unwanted N-arylation/alkylation during harsh downstream C4-functionalization[2].

  • Bioactive Conformation: In certain target active sites, the 2H-indazole geometry is required to project substituents into specific hydrophobic pockets while maintaining crucial hydrogen-bond acceptor interactions at the N1 position.

Key Applications in Drug Discovery

Dual IDO1/TDO Inhibitors (Immuno-Oncology)

Human indoleamine 2,3-dioxygenase 1 (hIDO1) and tryptophan 2,3-dioxygenase (hTDO) are heme-dependent enzymes that catalyze the degradation of L-tryptophan into kynurenine, a potent immunosuppressive metabolite that facilitates tumor immune evasion. 1H- and 2H-indazol-4-amine derivatives have been identified as potent dual inhibitors of hIDO1 and hTDO. The C4-amine is functionalized to optimize pocket binding, while the indazole core directly coordinates with the heme ferrous and ferric states[1].

Caption: Mechanism of action for Indazole-4-amine derivatives in the IDO1/TDO immunosuppressive pathway.

Type III Receptor Tyrosine Kinase Inhibitors

Indazol-4-amines are critical precursors for inhibitors targeting Type III receptor tyrosine kinases, including CSF1R and PDGFR. These kinases are implicated in fibrosis, myeloid leukemias, and macrophage-driven tumor progression. Functionalization of the C4-amine with specific aryl or heteroaryl groups generates highly selective inhibitors that bind to the autoinhibited (DFG-out) form of the kinase[3].

Synthetic Workflows & Experimental Protocols

The utility of 2-SEM-indazol-4-amine relies on a robust, three-stage synthetic workflow: Regioselective Protection, C4-Functionalization, and Global Deprotection.

Caption: End-to-end synthetic workflow utilizing 2-SEM-indazol-4-amine as a central building block.

Protocol 1: Synthesis and Isolation of 2-SEM-4-nitro-2H-indazole

Causality: The nitro group acts as a masked amine, strongly deactivating the benzenoid ring to prevent side reactions during the initial N-alkylation[4]. Alkylation of the indazole anion with SEM-Cl yields a mixture of N1 and N2 isomers. The N1 isomer is thermodynamically favored, but the N2 isomer is kinetically accessible and can be isolated via chromatography due to a significant difference in dipole moment.

Step-by-Step Procedure:

• Deprotonation: Suspend 4-nitro-1H-indazole (1.0 equiv) in anhydrous DMF (0.2 M) under an argon atmosphere. Cool the mixture to 0 °C using an ice bath.

• Base Addition: Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise. Self-Validation: The solution will turn deep red/orange with the evolution of H₂ gas, indicating the formation of the indazole anion. Stir for 30 minutes at 0 °C.

• Alkylation: Add 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl, 1.1 equiv) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench & Extraction: Quench carefully with saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3x). Wash the combined organic layers extensively with water (5x) to remove DMF, followed by brine. Dry over Na₂SO₄ and concentrate.

• Isomer Separation: Purify the crude mixture via silica gel flash chromatography (Eluent: Hexanes/Ethyl Acetate gradient). The 2-SEM isomer (2H-indazole) typically elutes after the 1-SEM isomer due to its higher polarity.

• Reduction to Amine: The isolated 2-SEM-4-nitro-2H-indazole is then reduced to the target 2-SEM-indazol-4-amine using anhydrous stannous chloride (SnCl₂) in refluxing ethanol, or via catalytic hydrogenation (Pd/C, H₂)[4].

Table 1: Optimization of Indazole SEM Protection (N1 vs N2 Regioselectivity)

Base System	Solvent	Temp (°C)	Total Yield (%)	N1:N2 Ratio	Mechanistic Rationale
NaH (1.2 eq)	DMF	0 to RT	85	3:1	Standard kinetic/thermodynamic mixture; high overall conversion.
KOH (2.0 eq)	DMSO	RT	78	4:1	Harder base and highly polar solvent heavily favor the thermodynamically stable N1 isomer.
DIPEA (1.5 eq)	DCM	Reflux	45	1:1.2	Neutral/mild conditions with a weaker base increase kinetic N2 capture, albeit at the cost of overall yield.

Protocol 2: C4-Amine Functionalization (Buchwald-Hartwig Cross-Coupling)

Causality: The SEM group protects the indazole core from palladium-catalyzed N-arylation. To couple the sterically hindered C4-amine with an aryl halide, a bidentate phosphine ligand with a large bite angle (e.g., Xantphos or BrettPhos) is required to facilitate reductive elimination.

Step-by-Step Procedure:

• In a flame-dried Schlenk tube, combine 2-SEM-indazol-4-amine (1.0 equiv), the desired aryl bromide (1.1 equiv), Pd₂(dba)₃ (0.05 equiv), Xantphos (0.10 equiv), and Cs₂CO₃ (2.0 equiv).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous 1,4-dioxane (0.1 M) and seal the tube.

• Heat the mixture at 100 °C for 12–16 hours. Self-Validation: Monitor by LCMS; the disappearance of the starting amine mass (m/z 264) and the appearance of the product mass indicates completion.

• Filter through a pad of Celite, concentrate, and purify via flash chromatography.

Protocol 3: Global Deprotection (SEM Cleavage)

Causality: The presence of silicon in the SEM group allows for highly specific deprotection using fluoride anions (TBAF). The fluoride attacks the silicon, forming a pentavalent siliconate intermediate that undergoes beta-elimination, releasing TMS-F, ethylene, and formaldehyde[5]. Critical Insight: If the released formaldehyde is not scavenged, it will react with the newly liberated indazole amine or other nucleophilic sites on the API, forming destructive aminal or N-methylated side products[6]. Ethylenediamine is added as a sacrificial nucleophile to trap the formaldehyde[7].

Step-by-Step Procedure:

• Setup: Dissolve the SEM-protected API (1.0 equiv) in anhydrous THF (0.1 M).

• Scavenger Addition: Add Ethylenediamine (6.0 equiv).

• Fluoride Addition: Add Tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 10.0 equiv)[7].

• Cleavage: Heat the reaction mixture at 80 °C overnight. Self-Validation: LCMS will show the intermediate loss of the TMS group followed by the complete loss of the ethoxymethyl linker.

• Workup: Cool to room temperature, quench with saturated aqueous NaHCO₃, and extract with Ethyl Acetate. The water-soluble ethylenediamine-formaldehyde adduct is washed away in the aqueous layer. Dry and concentrate the organic layer to yield the final API.

Table 2: Comparison of SEM Deprotection Strategies[6]

Reagent System	Temp (°C)	Time (h)	Additive	Outcome / Rationale
TBAF (1M in THF)	80	12-24	Ethylenediamine	Optimal. High yield; additive traps formaldehyde, preventing N-alkylation side reactions[7].
TFA / DCM then NH₄OH	50 then RT	4 + 2	None	Moderate yield. Two-step process; harsh acidic conditions can degrade sensitive functional groups[3].
MgBr₂·Et₂O	RT	24	MeNO₂	Mild Lewis acid approach. Orthogonal to acid-labile groups, but suffers from slow conversion on sterically hindered substrates.

References

• ACS Publications. X-ray Structure-Guided Discovery of a Potent, Orally Bioavailable, Dual Human Indoleamine/Tryptophan 2,3-Dioxygenase (hIDO/hTDO) Inhibitor That Shows Activity in a Mouse Model of Parkinson's Disease. Journal of Medicinal Chemistry. Available at:[Link]

• Total Synthesis. SEM Protecting Group: SEM Protection & Deprotection Mechanism. Total Synthesis. Available at:[Link]

• MDPI. Design and Synthesis of 7-(N-Aryl Pyrrolidinyl) Indoles as Potential DCAF15 Binders. MDPI. Available at:[Link]

• ACS Publications. Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. Journal of Medicinal Chemistry. Available at:[Link]

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• 5. total-synthesis.com [total-synthesis.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]

Application Notes & Protocols: Palladium-Catalyzed Buchwald-Hartwig Amination of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

Introduction: The Strategic Importance of C-N Bond Formation

The Buchwald-Hartwig amination stands as a pillar of modern organic synthesis, providing a versatile and efficient method for the construction of carbon-nitrogen (C-N) bonds.[1][2] This palladium-catalyzed cross-coupling reaction has transformed the synthesis of arylamines, which are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and materials science.[1][3] Its significance lies in its broad substrate scope and functional group tolerance, largely supplanting harsher, classical methods.[1]

Indazole scaffolds are of particular interest in medicinal chemistry, appearing in a multitude of compounds with diverse biological activities. The ability to selectively functionalize the indazole core is therefore a critical capability in drug discovery. This guide focuses on the Buchwald-Hartwig amination using 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine , a substrate designed for strategic, regioselective synthesis. The 2-(trimethylsilyl)ethoxymethyl (SEM) group serves as a robust protecting group for the N2 position of the indazole, preventing unwanted side reactions and allowing for selective amination at the C4 position.[4] Furthermore, the SEM group is known for its stability in cross-coupling reactions where other groups like Boc may lead to decomposition.[5][6][7]

These notes provide a detailed mechanistic overview, practical experimental protocols, and expert insights for successfully coupling this key intermediate with a range of aryl and heteroaryl halides.

The Catalytic Cycle: A Mechanistic Overview

Understanding the reaction mechanism is paramount for rational optimization and troubleshooting. The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a Pd(0)/Pd(II) couple.[1][8]

• Oxidative Addition : The cycle begins with the active Pd(0) catalyst undergoing oxidative addition to the aryl halide (Ar-X), forming a Pd(II) complex.[8][9] The reactivity order for the halide is generally I > Br > OTf > Cl.[8]

• Amine Coordination & Deprotonation : The amine substrate coordinates to the Pd(II) center. In the presence of a base, the amine is deprotonated to form a palladium-amido complex.[3][9] The choice of base is critical and must be strong enough to deprotonate the coordinated amine but not so strong as to cause substrate decomposition.[2][8]

• Reductive Elimination : This is the final, product-forming step. The C-N bond is formed as the arylamine product is eliminated from the palladium center, regenerating the active Pd(0) catalyst which re-enters the catalytic cycle.[1][8][9]

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Core Components and Strategic Considerations

A successful amination reaction depends on the careful selection of each component. Heteroaromatic amines can be challenging substrates, making optimal choice of catalyst, ligand, base, and solvent crucial for high yields.[8]

Component	Key Considerations & Recommendations	Rationale
Palladium Precatalyst	Pd₂(dba)₃, [Pd(allyl)Cl]₂, or Pd(OAc)₂ are commonly used.[3][8] Pre-formed Pd-NHC catalysts like PEPPSI™ are also excellent for challenging couplings.[10]	Pd(II) sources require in-situ reduction to the active Pd(0) state, which is often facilitated by the phosphine ligand or amine.[2][8] Pd(0) sources like Pd₂(dba)₃ can be more direct.
Ligand	Sterically hindered, electron-rich biaryl monophosphine ligands are state-of-the-art. XPhos , RuPhos , or BrettPhos are excellent starting points.[3]	These ligands promote the reductive elimination step, prevent catalyst decomposition, and are effective for coupling heteroaromatic amines.[1][8] The choice can be substrate-dependent.
Base	Sodium tert-butoxide (NaOtBu) is a strong, non-nucleophilic base often used.[3][8] For base-sensitive substrates, weaker bases like K₃PO₄ or Cs₂CO₃ may be screened.	The base must be strong enough to deprotonate the amine once coordinated to palladium but should not react with functional groups on the substrates.[2]
Solvent	Anhydrous, aprotic solvents like toluene , dioxane , or THF are standard.[3][11]	Solvents must be rigorously degassed to prevent oxidation and deactivation of the Pd(0) catalyst and phosphine ligand.
Temperature	Reactions are typically heated, often between 80-110 °C.[3][8]	Thermal energy is required to drive the reaction, particularly the oxidative addition and reductive elimination steps. Microwave irradiation can sometimes accelerate the reaction.

Detailed Experimental Protocol: General Procedure

This protocol provides a robust starting point for the amination of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine with a generic aryl bromide.

Materials:

• 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine (1.0 mmol, 1.0 equiv)

• Aryl Bromide (1.1 mmol, 1.1 equiv)

• Pd₂(dba)₃ (0.02 mmol, 2 mol%)

• XPhos (0.04 mmol, 4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

• Anhydrous Toluene (5 mL)

• Inert atmosphere (Argon or Nitrogen)

• Oven-dried Schlenk tube or reaction vial

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube containing a magnetic stir bar, add the 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine (1.0 mmol), the aryl bromide (1.1 mmol), Pd₂(dba)₃ (0.02 mmol), XPhos (0.04 mmol), and sodium tert-butoxide (1.4 mmol).[3][11]

  • Scientist's Note: Solid reagents should be added under a positive flow of inert gas to minimize exposure to air and moisture. NaOtBu is particularly hygroscopic.

• Inert Atmosphere: Seal the Schlenk tube with a septum or screw cap. Evacuate the tube and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.[11][12]

• Solvent Addition: Add anhydrous, degassed toluene (5 mL) via syringe.

  • Scientist's Note: Degassing the solvent (e.g., by sparging with argon for 20-30 minutes or via freeze-pump-thaw cycles) is critical for reproducibility and high yields.

• Reaction: Place the sealed tube in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed (typically 12-24 hours).[12]

• Workup: Once complete, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite® to remove palladium residues and inorganic salts.[3] Wash the filter pad with additional ethyl acetate (10 mL).

• Extraction: Transfer the filtrate to a separatory funnel, wash with water (20 mL) and then brine (20 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the desired N-aryl-2-(SEM)-2H-indazol-4-amine product.[11]

Caption: General experimental workflow for Buchwald-Hartwig amination.

Post-Coupling: SEM Group Deprotection

After successful C-N bond formation, the SEM protecting group can be removed to yield the final N-aryl-2H-indazol-4-amine. The SEM group is notably robust but can be cleaved under specific acidic or fluoride-based conditions.[13]

Protocol: Deprotection using TBAF

• Setup: Dissolve the SEM-protected product (1.0 mmol) in anhydrous THF (10 mL) in a flask.

• Reagent Addition: Add tetrabutylammonium fluoride (TBAF) (1.0 M solution in THF, 2.0 mL, 2.0 mmol).

• Reaction: Stir the mixture at room temperature or gently heat to 50 °C. Monitor the reaction by TLC.

• Workup: Upon completion, quench the reaction with saturated aqueous NH₄Cl solution, and extract the product with ethyl acetate. The subsequent purification is typically performed via column chromatography.

• Scientist's Note: Acidic conditions, such as using tin tetrachloride (SnCl₄) or strong acids like TFA, can also be effective for SEM deprotection, but compatibility with other functional groups on the molecule must be considered.[13][14]

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst (air/moisture exposure).	Ensure rigorous inert atmosphere and use of anhydrous, degassed solvents.
Poor ligand choice for the specific substrate.	Screen other ligands (e.g., RuPhos, BrettPhos).
Insufficiently strong base.	Switch to a stronger base like LHMDS or increase the equivalents of NaOtBu.[11]
Reductive Dehalogenation	The catalytic cycle is stalled after oxidative addition.	Lower the reaction temperature. Use a more electron-rich or sterically hindered ligand to promote reductive elimination.
Low Yields	Steric hindrance on either coupling partner.	Increase catalyst loading (e.g., to 5 mol%). Increase reaction time and/or temperature.
Substrate decomposition.	Use a weaker base (e.g., K₃PO₄) and a lower temperature. This may require a more active catalyst system (e.g., a Pd-NHC precatalyst).[10]

References

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. Available at: [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects | ACS Catalysis. Available at: [Link]

• General protocol for Buchwald-Hartwig amination of aryl halides mediated by an in situ palladium/imidazolinium salt catalytic system - ChemSpider Synthetic Pages. Available at: [Link]

• AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES - PMC. Available at: [Link]

• SEM Protecting Group: SEM Protection & Deprotection Mechanism – - Total Synthesis. Available at: [Link]

• Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts - ResearchGate. Available at: [Link]

• Tale of Two Protecting Groups—Boc vs SEM—for Directed Lithiation and C–C Bond Formation on a Pyrrolopyridazinone Core | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Tale of Two Protecting Groups - Boc vs SEM - For Directed Lithiation and C-C Bond Formation on a Pyrrolopyridazinone Core | Request PDF - ResearchGate. Available at: [Link]

• General Method for the Amination of Aryl Halides with Primary and Secondary Alkyl Amines via Nickel Photocatalysis | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst S. Available at: [Link]

• Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide. Available at: [Link]

• Tale of Two Protecting Groups—Boc vs SEM—for Directed Lithiation and C–C Bond Formation on a Pyrrolopyridazinone Core - ACS Publications. Available at: [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC. Available at: [Link]

• Selected ligands and catalysts for Buchwald‐Hartwig amination.... - ResearchGate. Available at: [Link]

• Organophotoredox-Catalyzed Direct C–H Amination of 2H-Indazoles with Amines | Organic Letters - ACS Publications - American Chemical Society. Available at: [Link]

• Buchwald–Hartwig Amination of (Hetero)Aryl Tosylates Using a Well-Defined N-Heterocyclic Carbene/Palladium(II) Precatalyst - ACS Publications. Available at: [Link]

• An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles - MDPI. Available at: [Link]

• SCHEME 1 Deprotection of N-SEM from 5R-SP using literature protocol. - ResearchGate. Available at: [Link]

• Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide - Organic Letters (ACS Publications). Available at: [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Available at: [Link]

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Application Note: Mechanistic Insights and Optimized Protocols for SEM Deprotection on Indazole Scaffolds

Introduction

The 2-(trimethylsilyl)ethoxymethyl (SEM) group is a premier protecting group in modern drug discovery, frequently employed to direct regioselective functionalization on nitrogen-rich heterocycles such as indazoles, pyrroles, and imidazoles. While SEM installation is generally straightforward, its removal on indazole scaffolds presents unique mechanistic bottlenecks.

As a Senior Application Scientist, I frequently observe that standard desilylation protocols often fail to yield the free indazole, instead stalling at a highly stable intermediate. This guide dissects the causality behind these mechanistic hurdles and provides self-validating, field-proven protocols to ensure quantitative SEM deprotection, supported by recent advancements in the synthesis of complex kinase and epigenetic inhibitors.

Mechanistic Causality: The Hemiaminal Bottleneck

The removal of a SEM group from an indazole nitrogen is not a single-step cleavage; it is a cascade reaction that can be derailed if the chemical environment is not meticulously controlled.

• Desilylation and Fragmentation: The reaction initiates when a fluoride source (e.g., TBAF) or a strong acid attacks the terminal silicon atom. This triggers the cleavage of the Si–C bond and the expulsion of ethylene gas, leaving behind an N-hydroxymethyl (hemiaminal) intermediate[1].

• The Bottleneck: In aliphatic amines, hemiaminals spontaneously collapse to release formaldehyde. However, on an indazole ring, the nitrogen's lone pair is delocalized into the aromatic π -system. This delocalization stabilizes the C–N bond of the hemiaminal, making the spontaneous expulsion of formaldehyde energetically unfavorable. Consequently, LC-MS analysis will frequently show a stalled mass of [Target + 30 Da] [2].

• The Role of the Scavenger: To drive the reaction to completion, a thermodynamic sink is required. The addition of a bifunctional reagent like ethylenediamine or ammonium hydroxide serves a dual purpose:

  • Base Catalysis: It deprotonates the hemiaminal hydroxyl, facilitating the collapse of the intermediate.

  • Formaldehyde Scavenging: Liberated formaldehyde is highly electrophilic and can react with the basic TBAF or the indazole core to form unwanted[3]. Ethylenediamine acts as an irreversible scavenger, condensing with formaldehyde to form a stable imidazolidine ring, thereby pushing Le Chatelier's principle entirely toward the free indazole[4].

Visualization of the Reaction Pathway

Figure 1: Mechanism of SEM deprotection highlighting hemiaminal collapse and HCHO scavenging.

Experimental Methodologies

To ensure trustworthiness, the following protocols are designed as self-validating systems . By tracking specific mass shifts via LC-MS, the researcher can definitively diagnose the state of the reaction without guesswork.

Protocol A: Fluoride-Mediated Cleavage with Ethylenediamine

This method is highly orthogonal and ideal for substrates sensitive to strong acids. It was notably utilized in the [5].

Self-Validation Checkpoints:

• Start: LC-MS shows [M + 130] (Intact SEM).

• Intermediate: LC-MS shows [M + 30] (Hemiaminal formation).

• Completion: LC-MS shows [M + H] (Free Indazole).

Step-by-Step Procedure:

• Dissolution: Dissolve the SEM-protected indazole (1.0 equiv) in anhydrous THF (0.2 M concentration) under an inert nitrogen atmosphere.

• Reagent Addition: Add a 1.0 M solution of TBAF in THF (3.0 to 5.0 equiv), followed immediately by ethylenediamine (3.0 to 5.0 equiv)[4]. Causality Note: Adding the scavenger simultaneously with TBAF prevents the transient accumulation of reactive formaldehyde.

• Thermal Activation: Heat the reaction mixture to 70–80 °C. The thermal energy is critical to overcome the activation barrier of the hemiaminal collapse on the electron-rich indazole core.

• Monitoring: Sample the reaction after 4 hours. If the [M + 30] peak persists, add an additional 2.0 equiv of ethylenediamine and continue heating for up to 16 hours.

• Workup: Cool to room temperature, quench with saturated aqueous NaHCO₃, and extract with ethyl acetate. The highly polar imidazolidine byproduct and excess ethylenediamine will partition into the aqueous layer.

Protocol B: Acid-Promoted Cleavage with NH₄OH

For molecules that are stable to strong acids but sensitive to nucleophilic fluoride sources, a two-step acidic protocol is preferred. This approach was successfully validated in the[6].

Step-by-Step Procedure:

• Acidic Desilylation: Dissolve the substrate in dichloromethane (0.2 M). Add Trifluoroacetic acid (TFA) (25–50 equiv) and stir at room temperature for 2–8 hours until the [M + 130] mass is fully converted to the [M + 30] hemiaminal intermediate[2].

• Concentration: Remove the volatiles (DCM and TFA) under reduced pressure. Causality Note: Removing the acid is strictly required before the next step to prevent the formation of stable ammonium trifluoroacetate salts, which buffer the basicity needed for the next step.

• Hemiaminal Cleavage: Redissolve the crude oil in methanol. Add an excess of 2 M ammonia in methanol (or aqueous NH₄OH) and stir for 3–18 hours at room temperature[2]. The ammonia acts as both the base to collapse the hemiaminal and the scavenger to trap the formaldehyde.

• Workup: Concentrate under reduced pressure and purify via reverse-phase or silica gel chromatography.

Quantitative Data Presentation

The table below summarizes the operational parameters and causal differences between the two primary deprotection strategies.

Parameter	Protocol A (Fluoride-Mediated)	Protocol B (Acid-Mediated)
Primary Reagents	TBAF (1.0 M in THF)	TFA, then NH₄OH
Solvent System	THF	DCM, then Methanol
Temperature	70 °C – 80 °C	Room Temperature
HCHO Scavenger	Ethylenediamine	Ammonia (NH₃)
Intermediate State	Stable Hemiaminal (+30 Da)	Stable Hemiaminal (+30 Da)
Typical Yields	75% – 90%	70% – 85%
Substrate Suitability	Acid-labile molecules (e.g., Boc-protected amines)	Fluoride-sensitive molecules (e.g., silyl ethers)

References

• The Discovery of a Dual TTK Protein Kinase/CDC2-Like Kinase (CLK2) Inhibitor for the Treatment of Triple Negative Breast Cancer Initiated from a Phenotypic Screen Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Lead Optimization of Small Molecule ENL YEATS Inhibitors to Enable In Vivo Studies: Discovery of TDI-11055 Source: ACS Medicinal Chemistry Letters (ACS Publications) URL:[Link]

• Structured development studies of pyrazoloketone-derived acetyl-CoA carboxylase inhibitors Source: Chemical and Pharmaceutical Bulletin (Clockss Archive) URL:[Link] (Referenced for exomethylene byproduct formation mechanisms)

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large-scale synthesis of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

An Application Guide for the Scalable Synthesis of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

Abstract: This document provides a comprehensive guide for the , a key building block in modern medicinal chemistry. The indazole scaffold is a well-established "privileged structure" in drug discovery, appearing in numerous compounds with diverse pharmacological activities.[1][2][3] This guide details a robust and regioselective three-step synthetic route, starting from commercially available precursors. We provide in-depth protocols, explain the rationale behind key experimental choices, and address critical safety and scalability considerations for researchers in industrial and academic settings.

Strategic Overview of the Synthesis

The synthesis of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine presents a key regiochemical challenge: the selective functionalization of the N-2 position of the indazole ring. Direct alkylation of indazoles often yields a mixture of N-1 and N-2 isomers.[4] Our strategy circumvents this issue by employing a sterically hindered base to direct the installation of the 2-(trimethylsilyl)ethoxymethyl (SEM) protecting group preferentially at the N-2 position.

The chosen three-step sequence is as follows:

• Indazole Formation: Diazotization of 2-methyl-3-nitroaniline followed by intramolecular cyclization to form the core 4-nitro-1H-indazole structure.

• Regioselective N-2 Protection: Selective installation of the SEM group onto the N-2 position of 4-nitro-1H-indazole. The SEM group is chosen for its stability across a wide range of reaction conditions and its reliable deprotection methods.[5][6]

• Nitro Group Reduction: Reduction of the C-4 nitro moiety to the target primary amine using catalytic hydrogenation.

Caption: Overall workflow for the synthesis of the target compound.

Safety and Handling Precautions

Large-scale synthesis requires stringent adherence to safety protocols. All procedures should be conducted in a well-ventilated chemical fume hood by trained personnel wearing appropriate Personal Protective Equipment (PPE), including safety goggles, flame-retardant lab coats, and chemical-resistant gloves.

Critical Reagent Warning: 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl)

SEM-Cl is a hazardous substance and requires special handling.

• Hazards: Flammable liquid and vapor, causes severe skin burns and eye damage, and is a potential carcinogen.[7][8] It is also highly sensitive to moisture.[9]

• Handling: Always handle SEM-Cl under an inert atmosphere (e.g., Nitrogen or Argon). Use non-sparking tools and ground all equipment to prevent static discharge.[7][10] Store in a tightly sealed container in a cool, dry, and well-ventilated area away from heat and incompatible materials like oxidizers and water.[7][9]

• Spills: In case of a spill, evacuate the area. Absorb with an inert material (e.g., sand, diatomaceous earth) and place in a suitable container for disposal.[10]

Other hazardous reagents include sodium nitrite (strong oxidizer), glacial acetic acid (corrosive), and flammable solvents (THF, Ethanol, Ethyl Acetate). Consult the Safety Data Sheet (SDS) for each chemical before use.

Detailed Synthesis Protocols

Step 1: Synthesis of 4-Nitro-1H-indazole

This procedure is adapted from established methods for the cyclization of substituted anilines.[11] The reaction involves the diazotization of 2-methyl-3-nitroaniline with sodium nitrite in an acidic medium, which spontaneously cyclizes to form the indazole ring.

Materials:

• 2-Methyl-3-nitroaniline

• Glacial Acetic Acid

• Sodium Nitrite (NaNO₂)

• Deionized Water

Protocol:

• In a multi-neck flask equipped with an overhead stirrer and a thermometer, dissolve 2-methyl-3-nitroaniline (1.0 equiv) in glacial acetic acid.

• Cool the solution to 0-5 °C using an ice bath.

• In a separate beaker, prepare a solution of sodium nitrite (2.2 equiv) in deionized water.

• While vigorously stirring the aniline solution, add the aqueous sodium nitrite solution all at once. An immediate precipitate will form.[11]

• Allow the reaction mixture to slowly warm to room temperature and continue stirring overnight.

• Monitor the reaction for completion using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, filter the precipitate and wash the solid with cold water.

• The filtrate can be concentrated under reduced pressure to recover more product.

• Combine the solids, suspend them in water, filter again, and dry under vacuum to yield 4-nitro-1H-indazole as a dark orange solid. The product is typically of high purity and can be used in the next step without further purification.

Step 2: Regioselective N-2 Protection of 4-Nitro-1H-indazole

This is the most critical step for ensuring the correct isomer is formed. The use of the bulky, non-nucleophilic base, dicyclohexylmethylamine, sterically hinders the approach of the SEM group to the N-1 position, leading to preferential alkylation at N-2.[4]

Caption: Steric hindrance by the bulky base favors N-2 protection.

Materials:

• 4-Nitro-1H-indazole

• Anhydrous Tetrahydrofuran (THF)

• Dicyclohexylmethylamine

• 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl)

• Ethyl Acetate

• 0.5 N Sodium Hydroxide (NaOH)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Protocol:

• To an oven-dried, inert-atmosphere flask, add 4-nitro-1H-indazole (1.0 equiv) and dissolve in anhydrous THF.

• Add dicyclohexylmethylamine (1.2 equiv) to the solution.

• Via syringe, slowly add SEM-Cl (1.2 equiv) to the mixture.[4]

• Stir the reaction at room temperature for approximately 3-5 hours, monitoring for completion by TLC or LC-MS.

• Once the starting material is consumed, dilute the reaction mixture with ethyl acetate.

• Quench the reaction by washing with 0.5 N NaOH solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product should be purified by flash column chromatography on silica gel to isolate the desired N-2 isomer, 2-((2-(trimethylsilyl)ethoxy)methyl)-4-nitro-2H-indazole.

Step 3: Reduction of Nitro Group to Amine

Catalytic hydrogenation is a clean and efficient method for reducing aromatic nitro groups and is well-suited for large-scale operations. An alternative method using iron powder is also viable and avoids the need for high-pressure hydrogenation equipment.[1]

Materials:

• 2-((2-(trimethylsilyl)ethoxy)methyl)-4-nitro-2H-indazole

• Palladium on Carbon (10% Pd/C, 5-10 mol% loading)

• Ethanol or Ethyl Acetate

• Hydrogen Gas (H₂)

• Celite®

Protocol:

• In a hydrogenation vessel, dissolve the SEM-protected nitro-indazole (1.0 equiv) in a suitable solvent such as ethanol or ethyl acetate.

• Carefully add 10% Pd/C catalyst to the solution under an inert atmosphere.

• Seal the vessel and purge it several times with hydrogen gas.

• Pressurize the vessel with hydrogen (typically 50 psi or as determined by local safety protocols) and stir the mixture vigorously at room temperature.

• Monitor the reaction progress by observing hydrogen uptake and by periodic analysis using TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Upon completion, carefully vent the hydrogen and purge the vessel with an inert gas (e.g., nitrogen).

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad thoroughly with the reaction solvent.

• Combine the filtrates and concentrate under reduced pressure to yield the final product, 2-((2-(trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine. The product is often obtained in high purity, but can be further purified by recrystallization or chromatography if necessary.

Data Summary and Characterization

The following table summarizes typical reagent quantities and expected outcomes for the synthesis. Purity should be assessed by HPLC, and identity confirmed by ¹H NMR, ¹³C NMR, and MS analysis at each step.

Step	Starting Material	Product	M.W. ( g/mol )	Yield (%)	Purity (HPLC)
1	2-Methyl-3-nitroaniline	4-Nitro-1H-indazole	163.14	90-99%	>98%
2	4-Nitro-1H-indazole	2-SEM-4-nitro-2H-indazole	293.38	75-85%	>99%
3	2-SEM-4-nitro-2H-indazole	2-SEM-2H-indazol-4-amine	263.42	90-98%	>99%

Optional: SEM Group Deprotection

While the target of this protocol is the SEM-protected amine, its utility as a synthetic intermediate often requires the eventual removal of the protecting group. The SEM group can be cleaved under various conditions, most commonly with a fluoride source or strong acid.[4]

• Fluoride-Mediated Deprotection: Treat the SEM-protected indazole with tetrabutylammonium fluoride (TBAF) in a solvent like THF, often with refluxing.[4][5] The high affinity of fluoride for silicon drives the reaction.[6]

• Acid-Mediated Deprotection: Refluxing with aqueous hydrochloric acid (HCl) in a solvent such as ethanol is also an effective method for cleaving the SEM group.[4][12]

Researchers should choose the deprotection method that is most compatible with other functional groups present in their specific downstream applications.

References

• Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide. Organic Letters (ACS Publications). Available at: [Link][13][14]

• AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES. PMC. Available at: [Link][12]

• 2-(TRIMETHYLSILYL)ETHOXYMETHYL CHLORIDE, 95%. Gelest, Inc. Available at: [Link][7]

• SEM Protecting Group: SEM Protection & Deprotection Mechanism. Total Synthesis. Available at: [Link][6]

• Safety Data Sheet: 2-(Trimethylsilyl)ethoxymethyl chloride. Carl ROTH. Available at: [Link][10]

• SCHEME 5 Deprotection of N-SEM from protected thymidine. ResearchGate. Available at: [Link]

• Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles. ACS Publications. Available at: [Link][4]

• MSDS of 2-(Trimethylsilyl)ethoxymethyl chloride. Capot Chemical. Available at: [Link][8]

• CN107805221A - Method for preparing 1H-indazole derivative. Google Patents. Available at:

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. PMC. Available at: [Link][2]

• CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review. Carpathian Journal of Science and Technology. Available at: [Link][3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. caribjscitech.com [caribjscitech.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. total-synthesis.com [total-synthesis.com]
• 7. gelest.com [gelest.com]
• 8. capotchem.com [capotchem.com]
• 9. Page loading... [guidechem.com]
• 10. carlroth.com:443 [carlroth.com:443]
• 11. 4-Nitro-1H-indazole synthesis - chemicalbook [chemicalbook.com]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 14. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

low yield in synthesis of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

Topic: Resolving Low Yields in the Synthesis of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine (N2-SEM-Indazol-4-amine) Audience: Discovery Chemists, Process Researchers, and Drug Development Professionals

Welcome to the Technical Support Center. Synthesizing N2-substituted indazoles is notoriously challenging due to the inherent thermodynamic preference for N1-alkylation. If you are experiencing low yields of the target N2-SEM-indazol-4-amine, the issue typically stems from poor regioselectivity during the protection step or competing chemoselectivity if a free amine is present.

This guide provides field-proven causality, optimization data, and self-validating protocols to redirect your synthesis toward the kinetic N2 product.

Part 1: Frequently Asked Questions (Troubleshooting Causality)

Q1: I am using standard NaH and SEM-Cl conditions, but my yield of the N2-SEM isomer is less than 30%. Why is the regioselectivity so poor? A: This is a classic thermodynamic vs. kinetic control issue. When you use a strong, hard base like Sodium Hydride (NaH), you deprotonate the indazole to form an indazolide anion. Because the N1 position is more electronegative and thermodynamically stable, alkylation of this anion heavily favors the N1-SEM isomer, or at best, yields a 1:1 mixture Luo et al., 2006[1]. To achieve N2 selectivity, you must avoid forming the hard anion and instead operate under kinetic control using a bulky, neutral amine base.

Q2: I started my synthesis with 4-amino-1H-indazole. My LC-MS shows multiple peaks, including a mass corresponding to double SEM protection. How do I fix this? A: You are encountering a chemoselectivity failure. The primary aniline at the C4 position is highly nucleophilic and competes with the indazole nitrogens for the highly electrophilic SEM-Cl. The Fix: Alter your synthetic sequence. Start with 4-nitro-1H-indazole . The nitro group is strongly electron-withdrawing and non-nucleophilic, allowing you to selectively protect the N2 position. Once the N2-SEM group is installed, you can chemoselectively reduce the nitro group to your target amine.

Q3: Which base should I use to force >90% N2 regioselectivity? A: N,N-Dicyclohexylmethylamine (Cy 2​ NMe). Unlike NaH, Cy 2​ NMe acts as an acid scavenger rather than a strong deprotonating agent. It is sterically hindered, meaning it will not react directly with SEM-Cl to deplete your reagent Luo et al., 2006[1]. Under these neutral conditions, the more sterically accessible and kinetically active N2 nitrogen of the indazole core attacks the SEM-Cl, cleanly yielding the N2-SEM isomer.

Part 2: Visualizing the Strategic Workflows

To maximize yield, your synthetic strategy must account for both chemoselectivity (avoiding the free amine) and regioselectivity (avoiding the N1 anion).

Fig 1. Strategic shift from 4-aminoindazole to 4-nitroindazole to prevent over-alkylation.

Fig 2. Base-dependent regioselectivity in the SEM protection of the indazole core.

Part 3: Quantitative Optimization Data

The choice of base dictates the regiochemical outcome. The table below summarizes the causality between base selection and N1:N2 ratios, demonstrating why Cy 2​ NMe is the authoritative standard for this transformation Luo et al., 2006[1].

Base System	Solvent	Reaction State	Major Product	N1:N2 Ratio	Typical Yield
NaH (1.2 eq)	THF	Anionic (Hard)	N1-SEM	~ 2:1	66% (Mixture)
None	THF	Neutral	N1-SEM (at 24h)	9.4:1	88% (Conversion)
Pyridine (1.2 eq)	THF	Neutral (Kinetic)	N2-SEM	1:30	85% (Conversion)
DIPEA (1.2 eq)	THF	Neutral (Kinetic)	N2-SEM	> 1:10	Good
Cy 2​ NMe (1.2 eq)	THF	Neutral (Kinetic)	N2-SEM	> 1:20	> 85% (Isolated)

Note: While pyridine provides good ratios, it can react with SEM-Cl to form undesired pyridinium salts, consuming reagents. Cy 2​ NMe is sufficiently bulky to prevent this side reaction[1].

Part 4: Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols include built-in analytical checkpoints (LC-MS and visual cues) so you can validate the success of the reaction in real-time.

Protocol A: Regioselective Synthesis of 4-Nitro-2-((2-(trimethylsilyl)ethoxy)methyl)-2H-indazole

This step establishes the critical N2-linkage using kinetic control.

Reagents:

• 4-Nitro-1H-indazole: 1.0 equiv (e.g., 1.0 g, 6.13 mmol)

• N,N-Dicyclohexylmethylamine (Cy 2​ NMe): 1.2 equiv (1.57 mL, 7.36 mmol)

• 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl): 1.2 equiv (1.30 mL, 7.36 mmol)

• Anhydrous THF: 0.2 M (30 mL)

Step-by-Step Methodology:

• Preparation: Charge an oven-dried flask with 4-nitro-1H-indazole and anhydrous THF under an inert argon atmosphere. Cool the solution to 0 °C using an ice bath.

• Base Addition: Add Cy 2​ NMe dropwise via syringe. Stir for 10 minutes. (Self-Validation: The solution should remain clear/homogeneous; no bubbling should occur, unlike with NaH).

• Electrophile Addition: Add SEM-Cl dropwise over 15 minutes to maintain the internal temperature below 5 °C.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 3 to 12 hours.

• In-Process Check: Sample 10 µL into 1 mL MeCN for LC-MS.

  • Target Mass:[M+H] + = 294.1.

  • TLC Check: The N2-isomer typically elutes slightly slower than the N1-isomer in Hexanes/EtOAc mixtures.

• Workup: Quench the reaction carefully with saturated aqueous NH 4​ Cl (20 mL). Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Purification: Purify via silica gel flash chromatography (Gradient: 5% to 20% EtOAc in Hexanes) to isolate the pure N2-SEM-4-nitro-2H-indazole.

Protocol B: Chemoselective Reduction to 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

This step reduces the nitro group without cleaving the acid-sensitive SEM acetal.

Reagents:

• N2-SEM-4-nitro-2H-indazole: 1.0 equiv (e.g., 1.5 g, 5.11 mmol)

• Palladium on Carbon (Pd/C, 10% w/w): 0.1 equiv by weight (150 mg)

• Hydrogen gas (H 2​ ): Balloon pressure

• Methanol or Ethanol: 0.1 M (50 mL)

Step-by-Step Methodology:

• Preparation: Dissolve the N2-SEM-4-nitro-2H-indazole in Methanol in a round-bottom flask.

• Catalyst Addition: Carefully add 10% Pd/C to the solution. (Caution: Pd/C is pyrophoric; add under a gentle stream of nitrogen).

• Hydrogenation: Evacuate the flask and backfill with H 2​ gas via a balloon. Repeat this purge cycle three times. Stir vigorously at room temperature for 2–4 hours.

• In-Process Check:

  • Visual Cue: The starting material solution is typically yellow; the reaction will turn colorless or pale gray as the aniline forms.

  • Target Mass: LC-MS [M+H] + = 264.1.

• Workup: Filter the reaction mixture through a tight pad of Celite to remove the Pd/C catalyst. Wash the Celite pad generously with Methanol or EtOAc.

• Isolation: Concentrate the filtrate under reduced pressure to afford the target 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine in near quantitative yield. The product is generally pure enough for subsequent cross-coupling or derivatization steps.

Part 5: References

• Luo, G., Chen, L., & Dubowchik, G. (2006). Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles. The Journal of Organic Chemistry, 71(14), 5392–5395.

• Scott, J. D., et al. (2017). Discovery of a 3-(4-Pyrimidinyl) Indazole (MLi-2), an Orally Available and Selective Leucine-Rich Repeat Kinase 2 (LRRK2) Inhibitor that Reduces Brain Kinase Activity. Journal of Medicinal Chemistry, 60(7), 2983-2992.

• BenchChem. (2025). A Comparative Guide to N-Protecting Groups for Indazoles: Boc vs. The Alternatives. BenchChem Technical Resources.

• Selected Scalable Methodologies for C3-Arylation of Indazoles (Supporting Information). ChemRxiv / DOI Repositories.

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

Welcome to the technical support guide for the synthesis of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine. This document is intended for researchers, scientists, and drug development professionals to troubleshoot common side reactions and optimize the synthesis of this key intermediate. My analysis of the synthetic challenges is grounded in established chemical principles and field-proven insights to ensure you can navigate the complexities of indazole chemistry with confidence.

The protection of the indazole nitrogen with a 2-(trimethylsilyl)ethoxymethyl (SEM) group is a critical step, but one that is often complicated by a lack of regioselectivity and the formation of various side products. This guide provides a question-and-answer-based approach to address the specific issues you may encounter.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction is producing a mixture of N1 and N2 isomers. How can I improve selectivity for the desired N2 product?

This is the most common challenge in indazole alkylation. The indazole ring possesses two nucleophilic nitrogen atoms, and direct alkylation often yields a mixture of N1 and N2 regioisomers. The 1H-indazole tautomer is generally more thermodynamically stable than the 2H-tautomer, which can favor the formation of the N1-substituted product under certain conditions.

Core Issue: The reaction conditions, particularly the choice of base and solvent, play a critical role in determining the N1/N2 ratio. Standard conditions like sodium hydride (NaH) in tetrahydrofuran (THF) are known to favor N1 alkylation for many indazole substrates.

Troubleshooting & Optimization:

• Novel Conditions for N2 Selectivity: To favor the kinetic N2 product, a shift in reaction strategy is necessary. Research has shown that using dicyclohexylmethylamine as a base in THF with SEM-Cl can significantly improve N2 regioselectivity.

• Steric Hindrance: The presence of substituents on the indazole ring can influence the regioselectivity. For instance, a substituent at the C7 position can sterically hinder the N1 position, thereby directing alkylation to N2.

• Mitsunobu Reaction: The Mitsunobu reaction provides an alternative route that often shows a preference for the N2 isomer.

Workflow for Optimizing N2-Selectivity

Caption: Workflow for NMR-based isomer identification.

General Protocols

Protocol 1: Regioselective N2-Protection of 4-Amino-1H-indazole with SEM-Cl

This protocol is adapted from methodologies favoring N2-alkylation.

• To a solution of 4-amino-1H-indazole (1.0 equiv) in anhydrous THF in an oven-dried flask under an inert atmosphere, add dicyclohexylmethylamine (1.2 equiv).

• Stir the mixture at room temperature for 15-30 minutes.

• Add 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl, 1.2 equiv) dropwise via syringe.

• Continue stirring the mixture at room temperature for 3-5 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and quench with a 0.5 N NaOH solution.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to isolate the desired 2-((2-(trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine.

Protocol 2: Mild Deprotection of the SEM Group

This protocol utilizes mild conditions to minimize side product formation.

• Dissolve the SEM-protected indazole (1.0 equiv) in a mixture of anhydrous diethyl ether and nitromethane.

• Add magnesium bromide (MgBr₂, 1.5-2.0 equiv) to the solution.

• Stir the reaction at room temperature, monitoring the progress by TLC or LC-MS.

• Once the starting material is consumed, carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

References

• BenchChem. (n.d.). Application Notes and Protocols for N-1 and N-2 Alkylation of Indazoles.
• BenchChem. (n.d.). Preventing degradation of Imidazo[4,5-d]imidazole during functionalization reactions.
• Claramunt, R. M., et al. (2006).
• BenchChem. (n.d.). A Spectroscopic Comparison of 4-Iodo-3-methyl-1H-indazole Isomers: A Guide for Researchers.
• WuXi Biology. (n.d.). Mechanism of a Highly Selective N2 Alkylation of Indazole.
• Alam, M. S., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry, 17, 1939-1951.
• Potluri, V. K., et al. (2021). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. RSC Advances, 11(52), 32967-32975.
• Alam, M. S., & Keating, J. J. (2021). Alkylating reagent effects on N-1/N-2 regioselectivity.
• Vetuschi, C., Ragno, G., Baiocchi, L., & Ridolfi, P. (1989). Analytical investigation of N1 and N2 isomers of indazole-3-carboxylic acid. Unambiguous structure

Technical Support Center: Purification of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

Welcome to the Application Support Center. This guide is designed for medicinal chemists and process scientists tasked with the isolation and purification of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine (the N2-SEM protected 4-aminoindazole).

System Overview & Workflow

The purification of this specific intermediate is notoriously challenging due to a trifecta of chemical properties:

• Regioisomerism: Protection of 1H-indazol-4-amine with SEM-Cl invariably yields a mixture of N1-SEM and N2-SEM isomers[1].

• Amine Polarity: The free C4-amine interacts strongly with acidic silanol groups on standard silica gel, causing severe peak tailing[2].

• Acid Lability: The SEM group is highly sensitive to acidic conditions, complicating standard Reverse-Phase HPLC (RP-HPLC) methods[1].

Figure 1: Purification workflow for isolating the N2-SEM indazol-4-amine from crude mixtures.

Troubleshooting FAQs: Reaction & Regioselectivity

Q: Why am I getting a mixture of N1 and N2 SEM isomers, and why is N1 usually the major product? A: Indazoles contain two non-equivalent nitrogen atoms. Under standard strongly basic conditions (e.g., NaH in THF), the protection is under thermodynamic control, which heavily favors the N1-alkylated isomer[3]. The N1-isomer is thermodynamically more stable due to the preservation of the aromaticity in the benzenoid ring.

Q: How can I enrich the target N2-SEM isomer during the reaction to make purification easier? A: To favor the N2-isomer, you must shift the reaction from thermodynamic to kinetic control. The N2 lone pair is more kinetically accessible[3]. Using mildly acidic conditions or performing the reaction with milder bases (like DIPEA) in non-polar solvents can significantly increase the N2:N1 ratio compared to using NaH[1][3].

Troubleshooting FAQs: Chromatographic Purification

Q: My product streaks terribly on normal-phase silica gel, and the N1/N2 isomers co-elute. How do I fix this? A: The streaking is caused by the basic C4-amine hydrogen-bonding with the acidic silanol groups on the silica gel. Causality & Solution: Passivate the silica column by pre-equilibrating it with 1–2% Triethylamine (TEA) in your mobile phase. The TEA neutralizes the silanols. Once passivated, the isomers separate cleanly based on their dipole moments: the N1-SEM isomer is less polar and will elute first, while the target N2-SEM isomer is more polar and elutes second[2].

Q: Can I use standard Reverse-Phase HPLC with 0.1% TFA to polish the N2-SEM isomer? A: Absolutely not. The SEM group is highly acid-labile and will rapidly cleave in the presence of Trifluoroacetic acid (TFA) or aqueous HCl, especially during fraction concentration[1]. Causality & Solution: You must use a high-pH mobile phase for RP-HPLC. Using 10 mM Ammonium Bicarbonate (NH₄HCO₃) ensures the SEM group remains intact while keeping the C4-amine deprotonated, yielding sharp peak shapes without degradation.

Data Presentation: HPLC Mobile Phase Optimization

The following table summarizes the quantitative and qualitative impact of different HPLC modifiers on the recovery of 2-SEM-indazol-4-amine.

Mobile Phase Modifier	Approx. pH	Peak Shape (C4-Amine)	SEM Group Stability	Recommendation
0.1% TFA	2.0	Sharp	Poor (< 40% recovery)	DO NOT USE - Induces rapid SEM cleavage[1].
0.1% Formic Acid	2.8	Sharp	Moderate (~70% recovery)	Avoid if possible; requires immediate neutralization.
None (Water/MeCN)	7.0	Broad / Tailing	Excellent (> 98% recovery)	Suboptimal due to poor resolution of the free amine.
10 mM NH₄HCO₃	8.5	Sharp	Excellent (> 98% recovery)	OPTIMAL - Protects SEM and resolves the amine.

Step-by-Step Methodologies

Protocol A: Normal Phase Isomer Separation (Silica Gel)

This self-validating protocol ensures the complete resolution of the N1 and N2 regioisomers prior to final polishing[2].

• Solvent Preparation: Prepare a mobile phase of Hexanes and Ethyl Acetate (EtOAc). Add 1% v/v Triethylamine (TEA) to all solvent mixtures to passivate the silica.

• Column Packing: Slurry-pack the silica gel column using 90:10 Hexanes:EtOAc (+1% TEA). Flush with at least 3 column volumes (CV) to ensure complete silanol passivation.

• Sample Loading: Dissolve the crude mixture in a minimum volume of Dichloromethane (DCM) and carefully load it onto the column head.

• Gradient Elution:

  • Run 90:10 Hexanes:EtOAc for 2 CV.

  • Gradually increase polarity to 60:40 Hexanes:EtOAc over 10 CV.

• Fraction Collection: The less polar N1-SEM isomer will elute first. The target N2-SEM isomer will elute second[2].

• Validation: Confirm regiochemistry via 1D ¹H-NMR. The C3-proton of the N1-isomer is typically shifted further downfield compared to the N2-isomer[2].

Protocol B: Prep-HPLC Polishing (High-pH)

Use this protocol to remove trace impurities (e.g., residual SEM-Cl, siloxanes, or TEA) without degrading the SEM group.

• Column Selection: Use a base-stable C18 Reverse-Phase column (e.g., Waters XBridge).

• Mobile Phase Setup:

  • Buffer A: 10 mM NH₄HCO₃ in LC-MS grade Water (pH ~8.5).

  • Buffer B: LC-MS grade Acetonitrile.

• Method Execution: Run a linear gradient from 10% B to 90% B over 15 minutes at a flow rate appropriate for your column diameter.

• Fraction Recovery (Critical Step): Immediately freeze the collected fractions containing the pure N2-SEM indazol-4-amine and lyophilize them. Do not use a rotary evaporator with a heated water bath, as prolonged heating in aqueous mixtures can trigger premature deprotection.

References

• Luo, G.; Chen, L.; Dubowchik, G. M. "Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles." Journal of Organic Chemistry, 2006. URL: [Link]

• Cheung, M.; Boloor, A.; Stafford, J. A. "Efficient and Regioselective Synthesis of 2-Alkyl-2H-indazoles." Journal of Organic Chemistry, 2003. URL: [Link]

• Slade, J. et al. "Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles." ResearchGate, 2015. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine. This resource is designed for researchers, medicinal chemists, and drug development professionals to navigate potential stability challenges encountered during the handling, reaction, and analysis of this valuable synthetic intermediate. Our goal is to provide not just solutions, but a deeper understanding of the molecule's behavior to empower you in your research.

Introduction: Understanding the Role of the SEM Group

The 2-((2-(Trimethylsilyl)ethoxy)methyl) or "SEM" group is a crucial feature of this molecule. It serves as a protecting group for the N-2 position of the indazole ring. This protection is strategic, as it allows for regioselective functionalization at other positions of the indazole core, such as C-3, which would otherwise be complicated by the reactivity of the N-H bond.[1][2] However, the very nature of a protecting group implies it can be removed, and understanding the conditions under which this occurs—both intentionally and unintentionally—is key to experimental success. The stability of the SEM group is robust under many conditions but is notably susceptible to cleavage by fluoride ions and acid.[2][3]

Troubleshooting Guide: Experimental Issues & Solutions

This section addresses specific problems you may encounter during your experiments. Each issue is presented in a question-and-answer format, detailing the probable cause and providing actionable solutions.

Question 1: I'm seeing an unexpected, more polar side product in my reaction mixture by TLC/LC-MS. Could this be related to the stability of my starting material?

Answer: Yes, this is a classic indicator of premature deprotection of the SEM group. The primary degradation product, 2H-indazol-4-amine , is significantly more polar than the SEM-protected starting material due to the free N-H group and will appear as a new, lower Rf spot on a TLC plate or an earlier eluting peak in reverse-phase HPLC.

Probable Causes & Mechanistic Insight:

• Acidic Conditions: The SEM group, like other acetals, is labile to acid.[3] This can be intentional, using aqueous HCl, or unintentional.[2] Trace amounts of acid in your reagents or solvents, or acidic conditions generated in situ during your reaction, can catalyze the hydrolysis of the SEM ether linkage. The reaction proceeds via protonation of one of the ether oxygens, followed by cleavage.

• Lewis Acidity: Certain Lewis acids used in catalysis or as additives can coordinate to the ether oxygen atoms of the SEM group, facilitating its cleavage.

• Fluoride Ion Source: The most common cause of unintentional deprotection is the presence of fluoride ions. The exceptional strength of the Silicon-Fluoride (Si-F) bond is the thermodynamic driving force for this cleavage.[4] Sources can include reagents like tetrabutylammonium fluoride (TBAF), which is often used for removing other silyl protecting groups, or even residual HF in some reagents.[3][5]

Solutions & Experimental Protocols:

• Reagent Purity Check: Ensure all solvents and reagents are anhydrous and free from acidic impurities. For example, dichloromethane can accumulate HCl over time; consider passing it through a plug of basic alumina before use.

• pH Control: If your reaction can tolerate it, add a non-nucleophilic base like diisopropylethylamine (DIPEA) or 2,6-lutidine to scavenge any trace acid.

• Orthogonal Protection Strategy: If your synthetic route requires the use of fluoride or strong acid, the SEM group is not a suitable choice. Consider an alternative N-protecting group like Boc (tert-butyloxycarbonyl), which is stable to fluoride but cleaved by acid, or a Benzyl group, which is removed by hydrogenolysis.[5]

Workflow: Investigating Unexpected Side Products

Caption: Troubleshooting workflow for identifying SEM-deprotection.

Question 2: My compound's purity seems to decrease after purification by silica gel chromatography. Why?

Answer: This is likely due to the inherent acidity of standard silica gel. As your compound slowly passes through the column, the prolonged contact with the acidic surface can catalyze the cleavage of the SEM group, leading to the formation of the polar 2H-indazol-4-amine which may co-elute or streak, reducing the overall purity of your collected fractions.

Solutions:

• Use Neutralized Silica: Before preparing your column, slurry the silica gel in the desired eluent containing 1% triethylamine (or another volatile base), then evaporate to dryness. This will neutralize the acidic sites.

• Alternative Stationary Phases: Consider using a less acidic stationary phase, such as neutral alumina or a C18-functionalized silica for reverse-phase chromatography.

• Minimize Contact Time: Use flash chromatography with higher pressure to push the compound through the column more quickly, reducing the time it is exposed to the stationary phase.

Question 3: I am getting inconsistent results in my aqueous-based biological assay. Could my compound be degrading in the assay buffer?

Answer: This is a significant possibility, especially if your assay medium is acidic. The stability of the SEM group in aqueous solutions is pH-dependent. While stable at neutral or basic pH, it can hydrolyze over the course of an experiment (minutes to hours) in an acidic buffer (e.g., pH < 6).

Solutions & Experimental Protocols:

• Buffer Stability Study: Before running your full assay, perform a small-scale stability test.

  • Prepare a solution of your compound in the exact assay buffer at the final concentration.

  • Take aliquots at different time points (e.g., T=0, 1h, 4h, 24h).

  • Quench any degradation by adding a base (like triethylamine) and immediately freeze the samples.

  • Analyze all time points together by HPLC or LC-MS to quantify the remaining parent compound.

• Adjust Assay Conditions: If instability is confirmed, investigate if the assay can be performed in a buffer with a higher pH.

• Prepare Fresh Solutions: Always prepare solutions of the compound fresh before each experiment to minimize the chance of degradation in stock solutions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine? To ensure long-term stability, the compound should be stored as a solid in a tightly sealed container under an inert atmosphere (argon or nitrogen) at low temperatures (-20°C is recommended). Silyl ethers are susceptible to hydrolysis, so protection from moisture is critical.[6]

Q2: What are the primary degradation products I should look for? The main degradation pathway involves cleavage of the SEM group. You should look for:

• 2H-indazol-4-amine: The core heterocyclic amine.

• Formaldehyde: A byproduct of SEM cleavage, which can sometimes react with other nucleophiles in your mixture.[7][8]

• 2-(Trimethylsilyl)ethanol: The other major byproduct from the protecting group.

Diagram: Primary Degradation Pathways

Caption: Cleavage of the SEM group under acidic or fluoride conditions.

Q3: How can I analytically monitor the stability and purity of my compound? Several standard analytical techniques are suitable.[9]

• High-Performance Liquid Chromatography (HPLC): The most common method for purity assessment. A reverse-phase C18 column with a water/acetonitrile or water/methanol gradient is typically effective. The parent compound and its more polar degradation product (2H-indazol-4-amine) can be easily separated and quantified.[10][11]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides mass information in addition to retention time, allowing for confident identification of the parent compound and any degradation products.[12][13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is excellent for confirming the structure and can be used for quantitative analysis (qNMR) to determine purity against a known standard. The presence of the SEM group is easily confirmed by the characteristic singlets for the Si(CH₃)₃ group (around 0 ppm) and the O-CH₂-O bridge (around 5.5-6.0 ppm). Disappearance of these signals and the appearance of a broad N-H signal would indicate deprotection.[9]

Technique	Information Provided	Primary Use Case
HPLC-UV	Retention Time, Purity (%)	Routine purity checks, stability studies
LC-MS	Retention Time, Mass-to-Charge Ratio	Identification of unknown impurities/degradants
¹H NMR	Chemical Structure, Purity (qNMR)	Structural confirmation, primary characterization

Q4: Is the SEM group stable to common basic and redox conditions? Generally, yes. The SEM group is robust and stable under a wide variety of non-acidic conditions, including:

• Basic Conditions: Stable to reagents like NaOH, NaH, and organolithium reagents (e.g., n-BuLi).[2][5] This stability allows for reactions like directed lithiation.[1]

• Reductive/Oxidative Conditions: It is generally stable to many common reducing agents (e.g., H₂/Pd, LiAlH₄) and oxidizing agents, making it compatible with a broad range of synthetic transformations.[14]

The table below summarizes its general stability profile.

Condition Type	Reagents/Environment	SEM Group Stability	Reference
Strongly Acidic	HCl, TFA, H₂SO₄	Labile	[2][5][15]
Lewis Acidic	MgBr₂, ZnBr₂, TiCl₄	Potentially Labile	[14][16]
Basic	NaOH, NaH, n-BuLi	Stable	[2][5]
Fluoride Source	TBAF, HF-Pyridine	Labile	[3][5][6]
Hydrogenolysis	H₂, Pd/C	Stable	[5]
Standard Oxidation	PCC, MnO₂	Stable	[14]

References

• A Comparative Guide to N-Protecting Groups for Indazoles: Boc vs. The Alternatives. Benchchem.

• Regioselective Protection at N -2 and Derivatization at C -3 of Indazoles. ResearchGate.

• Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles. ACS Publications.

• Introduction to 2-(Trimethylsilyl)ethoxymethyl Chloride (SEM-Cl). Suzhou Highfine Biotech.

• SEM Protecting Group: SEM Protection & Deprotection Mechanism. Total Synthesis.

• Chem 6352 - Protecting Groups. University of Minnesota.

• AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES. PMC.

• Poly(silyl ether)s as Degradable and Sustainable Materials: Synthesis and Applications. MDPI.

• Methods for preparing indazole compounds. Google Patents.

• [2-(Trimethylsilyl)ethoxy]methyl (SEM) as a novel and effective imidazole and fused aromatic imidazole protecting group. ACS Publications.

• Silyl ether - Wikipedia. Wikipedia.

• Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide. Thieme Connect.

• Analytical Methods. Japan Ministry of the Environment.

• Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. MDPI.

• Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. ACS Publications.

• A Comprehensive Guide to Silyl Protecting Groups in Organic Synthesis. Benchchem.

• A useful feature of silyl ethers is that they greatly increase the volatility of an otherwise nonvo. Science of Synthesis.

• tert-Butyldimethylsilyl Ethers. Organic Chemistry Portal.

• Indazoles: Regioselective Protection and Subsequent Amine Coupling Reactions. ResearchGate.

• Analytical Techniques In Stability Testing. Separation Science.

• Thermal degradation of aqueous amines used for carbon dioxide capture. University of Texas at Austin.

• CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. HELDA.

• 1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-indazol-4-amine (EVT-1693831). EvitaChem.

• Validation of an HPLC Analytical Method for Determination of Biogenic Amines in Agricultural Products and Monitoring of Biogenic Amines in Korean Fermented Agricultural Products. PMC.

• Metabolic Pathway Involved in 2-Methyl-6-Ethylaniline Degradation by Sphingobium sp. Strain MEA3-1 and Cloning of the Novel Flavin-Dependent Monooxygenase System meaBA. PMC.

• Degradation Products and Volatile Emissions in Post-Combustion Amine CO2 Capture Processes. Trimeric Corporation.

• SEM Protection - Common Conditions. SynArchive.

• Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. ResearchGate.

• Synthetic Routes to 2-aryl-1 H-pyrrolo[2,3- b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. PubMed.

• Amine degradation in CO2 capture. 4. Development of complementary analytical strategies for a comprehensive identification of degradation compounds of MEA. ResearchGate.

• solubility issues with 2-(2-methyl-1H-imidazol-1-yl)ethanamine in vitro. Benchchem.

• Enhanced Degradation of Different Tetracyclines by Nonthermal Plasma and Activated Persulfate: Insights into Synergistic Effects and Degradation Mechanism. MDPI.

• Properties and Characteristics of Amine and Ester Formulations of 2,4-D. 24d.info.

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Silyl ether - Wikipedia [en.wikipedia.org]
• 7. Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection [mdpi.com]
• 8. Synthetic Routes to 2-aryl-1 H-pyrrolo[2,3- b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sepscience.com [sepscience.com]
• 10. Making sure you're not a bot! [helda.helsinki.fi]
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• 16. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

improving reaction times for 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine couplings

Focus: Optimizing Reaction Times for 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine Couplings

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to couple deactivated heteroaryl amines. The compound 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine (hereafter referred to as 4-amino-2-SEM-indazole) presents a notorious dual-challenge in Buchwald-Hartwig aminations:

• The electron-withdrawing indazole core severely dampens the nucleophilicity of the exocyclic C4-amine.

• The bulky SEM protecting group at the N2 position introduces steric constraints that can hinder catalyst coordination.

The guides and protocols below are designed as self-validating systems. By understanding the causality behind catalyst failure and monitoring specific byproducts, you can transition your workflows from sluggish, low-yielding overnight reactions to highly efficient, microwave-accelerated protocols.

Part 1: Mechanistic Overview & Troubleshooting Logic

When coupling poor nucleophiles like 4-amino-2-SEM-indazole, the oxidative addition of the aryl halide to the Pd(0) catalyst is rarely the issue. Instead, the catalytic cycle stalls at the reductive elimination step[1]. If the palladium center is not sufficiently electron-rich and sterically crowded, the intermediate Pd(II)-amine complex will degrade via β -hydride elimination or protodehalogenation rather than forming the desired C-N bond.

Follow the logic tree below to diagnose and resolve your specific reaction bottleneck.

Figure 1: Troubleshooting workflow for optimizing 4-amino-2-SEM-indazole cross-couplings.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why is my Buchwald-Hartwig amination taking >24 hours with standard Pd(dppf)Cl₂ or Pd₂(dba)₃/BINAP? A1: First-generation bidentate ligands like dppf and BINAP do not provide enough steric bulk to force the geometry of the Pd(II) intermediate toward reductive elimination. Because 4-amino-2-SEM-indazole is highly electron-deficient, the intermediate is overly stable. To lower the activation energy barrier for C-N bond formation, you must switch to a bulky, electron-rich dialkylbiaryl monophosphine ligand like BrettPhos or tBuBrettPhos [2]. Furthermore, utilizing a Gen 3 or Gen 4 pre-catalyst ensures the rapid generation of the active monoligated Pd(0) species, preventing catalyst deactivation during long reaction times[3].

Q2: I am seeing cleavage of the SEM protecting group during the reaction. How do I prevent this? A2: While the (trimethylsilyl)ethoxymethyl (SEM) group is generally stable to basic cross-coupling conditions[4], prolonged thermal heating (e.g., 100 °C for 24 hours) in the presence of strong alkoxide bases like Sodium tert-butoxide (NaOtBu) can lead to premature deprotection. Self-Validating Fix: Switch your base to Lithium bis(trimethylsilyl)amide (LHMDS). It is a strong enough base to deprotonate the Pd-amine complex but is less nucleophilic than NaOtBu, preserving the SEM group.

Q3: How can I drastically reduce the reaction time from overnight to under an hour? A3: The most effective way to overcome the kinetic barrier of deactivated heteroaryl amines without destroying the SEM group is to combine a highly active pre-catalyst (tBuBrettPhos Pd G3) with Microwave Irradiation [5]. Microwave heating allows for rapid, uniform superheating of the solvent (e.g., 1,4-Dioxane), reducing reaction times from 24 hours to 15–30 minutes. This short residence time at high temperatures is the key to maintaining orthogonal protecting group stability.

Part 3: Quantitative Data & Condition Matrix

The following table summarizes the causal relationship between catalyst choice, heating modality, and reaction outcomes. Use this matrix to benchmark your current experimental setup against optimized conditions.

Catalyst System	Base	Heating Method	Time	Yield (%)	Mechanistic Observation
Pd(dppf)Cl₂	NaOtBu	Thermal (100 °C)	24 h	< 10%	Stalled at reductive elimination; high hydrodehalogenation.
Pd₂(dba)₃ / BINAP	Cs₂CO₃	Thermal (100 °C)	24 h	35%	Sluggish conversion; off-cycle Pd-black precipitation.
BrettPhos Pd G3	NaOtBu	Thermal (100 °C)	12 h	65%	Good C-N formation, but partial SEM cleavage observed.
tBuBrettPhos Pd G3	LHMDS	Microwave (110 °C)	20 min	> 90%	Clean conversion; rapid reductive elimination; SEM intact.

Part 4: Step-by-Step Experimental Protocol

Microwave-Assisted Buchwald-Hartwig Amination of 4-Amino-2-SEM-indazole

This protocol is a self-validating system: a distinct color change from deep red to pale yellow/brown indicates successful generation and turnover of the active Pd(0) species.

Materials Required:

• 4-amino-2-SEM-indazole (1.0 equiv, 0.5 mmol)

• Aryl or Heteroaryl Bromide (1.1 equiv, 0.55 mmol)

• tBuBrettPhos Pd G3 pre-catalyst (2–5 mol%)

• LHMDS (1.0 M solution in THF, 1.5 equiv)

• Anhydrous 1,4-Dioxane (Degassed)

Methodology:

• Inert Preparation: Inside a nitrogen-filled glovebox, charge a 10 mL microwave-safe reaction vial with the aryl bromide, 4-amino-2-SEM-indazole, and the tBuBrettPhos Pd G3 pre-catalyst.

• Solvent & Base Addition: Add 2.5 mL of anhydrous, degassed 1,4-Dioxane to achieve a 0.2 M concentration. Slowly add the LHMDS solution dropwise. Mechanistic note: LHMDS ensures rapid deprotonation of the amine without acting as a nucleophile against the SEM group.

• Sealing: Seal the vial tightly with a Teflon-lined crimp cap and remove it from the glovebox.

• Microwave Irradiation: Place the vial in a dedicated microwave synthesizer. Set the parameters to 110 °C with a hold time of 20 minutes and high magnetic stirring.

• Analytical Validation: Allow the vial to cool to room temperature. Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Validation Check: If you observe the mass of the hydrodehalogenated aryl bromide, your catalyst loading may be too low, or oxygen has poisoned the system. If only the product mass is observed, reductive elimination was successful.

• Workup: Quench the reaction with 2 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3 x 5 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography.

Part 5: References

• Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions Source: JACS Au - ACS Publications URL:[Link]

• Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure Source: ACS Omega / ResearchGate URL:[Link]

• Cascade Synthesis of Kinase-Privileged 3-Aminoindazoles via Intramolecular N–N Bond Formation Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Development of an Aryl Amination Catalyst with Broad Scope Guided by Consideration of Catalyst Stability Source: PMC - NIH URL:[Link]

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• 5. pubs.acs.org [pubs.acs.org]

troubleshooting failed reactions with 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

Welcome to the Technical Support Center for 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine (N2-SEM-protected 4-aminoindazole). This compound is a critical building block in medicinal chemistry, particularly in the synthesis of kinase inhibitors (e.g., LRRK2 or FGFR4 inhibitors)[1]. However, the unique electronic properties of the indazole core and the steric/chemical profile of the SEM protecting group can introduce significant challenges during multi-step syntheses.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to resolve common experimental failures.

Module 1: Buchwald-Hartwig Cross-Coupling Diagnostics

Q1: My Buchwald-Hartwig coupling with the 4-amino group yields mostly unreacted starting material. Why is this happening, and how can I fix it? Causality: The 4-amino group on an indazole ring is significantly less nucleophilic than a standard aniline. The electron-deficient nature of the indazole core withdraws electron density from the exocyclic nitrogen, hindering its ability to coordinate with the Palladium(II)-aryl intermediate. Furthermore, the N2-SEM group introduces remote steric bulk that can alter the preferred conformation of the reactive intermediate. Solution: You must force the catalytic cycle forward by using highly active, electron-rich ligands. Switching to a bidentate ligand with a large bite angle, such as Xantphos , or a bulky monodentate ligand like BrettPhos , accelerates the rate-limiting reductive elimination step[2][3]. Pair this with a strong base like Cs2​CO3​ or NaOtBu .

Q2: I am seeing significant proto-dehalogenation of my aryl halide partner instead of the desired C-N coupled product. What is the root cause? Causality: Proto-dehalogenation occurs when the Pd(II)-aryl complex undergoes β -hydride elimination (often from the solvent or the amine itself) faster than the amine can undergo reductive elimination. Because the 4-aminoindazole is a poor nucleophile, the Pd-complex has a longer half-life, increasing the probability of this side reaction. Solution: Ensure strictly anhydrous and anaerobic conditions. If proto-dehalogenation persists, switch your solvent from toluene to 1,4-dioxane and increase the reaction concentration to drive the bimolecular coordination of the amine to the Pd center.

Quantitative Data: Catalyst & Ligand Optimization

Table 1: Comparison of Buchwald-Hartwig conditions for 4-aminoindazoles.

Catalyst / Ligand	Base	Solvent / Temp	Expected Yield	Primary Failure Mode
Pd(OAc)2​ / BINAP	K2​CO3​	Toluene / 100°C	< 20%	Stalled conversion; unreacted amine.
Pd2​(dba)3​ / RuPhos	NaOtBu	Dioxane / 90°C	45-60%	Moderate proto-dehalogenation.
Pd(OAc)2​ / Xantphos	Cs2​CO3​	Dioxane / 100°C	75-90%	Highly efficient; minimal side reactions[4].

Protocol 1: Optimized Buchwald-Hartwig Amination

Self-validating system: The use of Xantphos ensures rapid reductive elimination, while Cs2​CO3​ prevents base-mediated cleavage of the SEM group.

• In an oven-dried Schlenk flask under argon, combine 2-((2-(trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine (1.0 equiv), the aryl halide (1.1 equiv), Pd(OAc)2​ (5 mol%), Xantphos (10 mol%), and anhydrous Cs2​CO3​ (2.0 equiv).

• Add anhydrous, degassed 1,4-dioxane to achieve a 0.2 M concentration.

• Stir the mixture at 100°C for 12–16 hours. Monitor by LC-MS.

• Validation Check: If the aryl halide is consumed but the product mass is missing, check for the M-X+H mass (proto-dehalogenation). If present, verify solvent dryness and argon purity.

• Cool to room temperature, filter through a pad of Celite, and concentrate for column chromatography.

Decision tree for troubleshooting Buchwald-Hartwig couplings with 4-aminoindazoles.

Module 2: SEM Deprotection Strategies

Q3: Standard TBAF deprotection of the N2-SEM group is stalling at 50% conversion. Should I just add more TBAF or heat it higher? Causality: Adding more TBAF rarely solves this. The cleavage of the SEM group by fluoride ions generates a silyl fluoride and a hemiaminal ether intermediate. This intermediate must fragment to release formaldehyde and the free indazole. This fragmentation is reversible and equilibrium-driven. In standard THF, the reaction often stalls because the released formaldehyde recombines with the indazole nitrogen. Solution: Add a formaldehyde scavenger. Ethylenediamine (EDA) is highly effective for this purpose. It irreversibly reacts with the extruded formaldehyde to form an imidazolidine derivative, shifting the equilibrium entirely toward the deprotected indazole[5][6].

Q4: I tried acidic deprotection (TFA/DCM), but my recovery of the free amine was terrible. Where did my product go? Causality: The 4-aminoindazole core is basic. Under strong acidic conditions (TFA or HCl), both the indazole core and the 4-amino group become protonated, forming highly water-soluble salts. If you perform a standard aqueous workup without adjusting the pH, your product will remain in the aqueous layer. Solution: Implement a strict pH-controlled basic workup using NH4​OH or saturated NaHCO3​ to free-base the compound before organic extraction[7].

Protocol 2: High-Efficiency SEM Deprotection using TBAF/Ethylenediamine

Self-validating system: The addition of EDA prevents equilibrium stalling and scavenges reactive formaldehyde, preventing unwanted N-methylation side reactions.

• Dissolve the N2-SEM protected indazole (1.0 equiv) in anhydrous THF (0.1 M).

• Add Ethylenediamine (6.0 equiv) followed by a 1.0 M solution of TBAF in THF (5.0 to 10.0 equiv)[8].

• Heat the mixture to 80°C and stir for 16 hours.

• Validation Check: Complete consumption of the starting material should be visible by TLC/LC-MS. If a highly polar intermediate persists, extend heating time.

• Cool to room temperature, dilute with Ethyl Acetate, and wash sequentially with water (3x) and brine (1x) to remove the TBAF salts and the EDA-formaldehyde adduct.

• Dry over Na2​SO4​ , concentrate, and purify via silica gel chromatography.

Workflow for N2-SEM deprotection highlighting fluoride and acidic strategies.

Module 3: Regioselectivity & Migration

Q5: During high-temperature reactions, I observe a new spot on TLC with the same mass. Is the SEM group migrating? Causality: Yes. Indazoles exhibit tautomerism, and while the N2-SEM isomer is kinetically accessible and often isolated during protection, the N1-isomer is generally more thermodynamically stable. Under prolonged thermal stress (>100°C) or in the presence of strong Lewis acids, the SEM group can undergo an intermolecular or intramolecular migration from N2 to N1[9][10]. Solution: Limit reaction temperatures to 90-100°C during downstream functionalizations. If higher temperatures are required (e.g., for sluggish cross-couplings), monitor the reaction closely and be prepared to separate the N1/N2 isomers via chromatography before the final deprotection step.

References

• BenchChem. A Comparative Guide to N-Protecting Groups for Indazoles: Boc vs. The Alternatives. Retrieved from 9

• ResearchGate. Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles. Retrieved from 10

• Google Patents. WO2014134774A1 - Compounds inhibiting leucine-rich repeat kinase enzyme activity. Retrieved from7

• MDPI. Design and Synthesis of 7-(N-Aryl Pyrrolidinyl) Indoles as Potential DCAF15 Binders. Retrieved from 5

• ACS Medicinal Chemistry Letters. Lead Optimization of Small Molecule ENL YEATS Inhibitors to Enable In Vivo Studies. Retrieved from 6

• ACS Publications. Design, Synthesis, and Biological Evaluation of Aminoindazole Derivatives as Highly Selective Covalent Inhibitors of Wild-Type and Gatekeeper Mutant FGFR4. Retrieved from 1

• Wiley-VCH. Synthesis of Diverse Nitrogen Heterocycles Explored in Denitrogenative Transformations. Retrieved from 2

• ResearchGate. ChemInform Abstract: Direct Access to 3-Aminoindazoles by Buchwald-Hartwig C-N Coupling Reaction. Retrieved from 4

• Semantic Scholar. Microwave-Assisted Functionalization of Indazoles: An Overview. Retrieved from 3

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• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Purification and Troubleshooting for 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex regiochemical and purification challenges associated with the synthesis of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine (N2-SEM-4-aminoindazole).

Indazole functionalization is notoriously difficult due to annular tautomerism and the presence of multiple nucleophilic centers. This guide provides field-proven, self-validating protocols to isolate your target N2-isomer with high purity.

Part 1: Diagnostic FAQ – Identifying the Impurities

Q: Why am I getting a complex mixture when reacting 4-aminoindazole with SEM-Cl? A: The indazole core possesses two distinct nitrogen atoms (N1 and N2) capable of reacting with electrophiles[1]. Furthermore, your substrate contains a highly nucleophilic primary amine at the C4 position. When exposed to SEM-Cl and a base, the reaction operates under a competition between thermodynamic and kinetic control[2].

• N1-Alkylation: The 1H-indazole tautomer is thermodynamically more stable than the 2H-tautomer by approximately 4.1 to 4.46 kcal/mol[1]. Consequently, the N1-SEM isomer is usually the major byproduct under equilibrating conditions.

• N2-Alkylation (Target): N2-alkylation is often kinetically accessible but thermodynamically disfavored.

• N4-Alkylation: The primary amine readily attacks SEM-Cl, leading to over-alkylation.

Q: How do I differentiate the N1-SEM impurity from my N2-SEM target using NMR and TLC? A: Due to their different dipole moments and steric profiles, the isomers behave differently on silica gel and in NMR spectroscopy[3].

• TLC Polarity: The benzenoid N1-isomer is generally less polar and will elute first on normal-phase silica gel. The quinonoid N2-isomer (target) has a larger dipole moment, making it more polar, thus eluting later[3].

• NMR Spectroscopy: In ¹H NMR, the chemical shift of the proton at the C3 position (H-3) is diagnostic. In N1-substituted indazoles, the H-3 proton is typically shifted downfield compared to the corresponding N2-isomer[3]. 2D NOESY/ROESY experiments will also show a through-space interaction between the SEM methylene protons and the H-3 proton for the N2 isomer, which is absent or different in the N1 isomer[3].

Quantitative Data: Common Impurity Profile

Impurity Type	Chemical Identity	Origin / Causality	Relative Polarity (Silica)	Removal Strategy
Regioisomer	1-SEM-1H-indazol-4-amine	Thermodynamic preference of 1H-indazole tautomer.	Low (Elutes First)	Column Chromatography
Over-Alkylated	N4-SEM or N4,N4-diSEM indazole	High nucleophilicity of the C4 primary amine.	Very Low	Route Redesign (Nitro-reduction)
Siloxane	SEM-OH, Bis(trimethylsilyl) ether	Hydrolysis of unreacted SEM-Cl during aqueous workup.	Extremely Low	Acid-Base Extraction / Trituration
Starting Material	4-aminoindazole	Incomplete conversion.	High (Elutes Last)	Acid-Base Extraction / Chromatography

Part 2: Workflow Visualizations

To establish a clear mechanistic understanding, review the following pathway and purification diagrams.

Reaction pathway showing thermodynamic vs kinetic control in indazole SEM protection.

Decision tree and workflow for the isolation of the N2-SEM indazole target.

Part 3: Troubleshooting Guides & Experimental Protocols

Issue 1: Severe Over-Alkylation at the C4-Amine

Root Cause: The primary amine at the 4-position is highly nucleophilic and will compete with the indazole ring nitrogens for the SEM-Cl electrophile. Expert Solution (Route Redesign): Do not perform SEM protection directly on 4-aminoindazole. Instead, perform the protection on 4-nitroindazole , separate the N1/N2 isomers, and then reduce the nitro group[4]. Nitroindazoles are less prone to side reactions, and the resulting N1/N2-SEM-4-nitroindazole isomers are highly crystalline and easily separated by chromatography without the severe tailing caused by free amines.

Protocol A: The Nitro-Reduction Strategy (Self-Validating)

• Protection: React 4-nitroindazole with SEM-Cl (1.1 eq) and DIPEA (1.5 eq) in DCM at 0 °C to RT.

• Separation: Purify the crude 4-nitroindazole-SEM mixture via silica gel chromatography (Hexane/EtOAc 90:10 to 70:30). Validation: The N1-SEM-4-nitroindazole will elute first. The N2-SEM-4-nitroindazole will elute second. Verify the N2 isomer via ¹H NMR (H-3 proton shift).

• Reduction: Dissolve the pure N2-SEM-4-nitroindazole in EtOH. Add 10% Pd/C (0.1 eq by weight). Purge the flask with H₂ gas and stir under a balloon of H₂ at RT for 4-6 hours.

• Filtration: Filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the pad thoroughly with EtOAc.

• Concentration: Concentrate the filtrate in vacuo to yield highly pure 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine.

Issue 2: Contamination with Siloxane Byproducts

Root Cause: Excess SEM-Cl hydrolyzes during aqueous workup to form SEM-OH and bis(trimethylsilylethyl) ether. These siloxanes co-elute with non-polar fractions and appear as large, greasy singlets near 0 ppm in ¹H NMR. Expert Solution: Exploit the basicity of the C4-amino group to perform a reverse acid-base extraction. Siloxanes are strictly neutral and will remain in the organic phase.

Protocol B: Acid-Base Extraction for Siloxane Removal

• Dissolution: Dissolve the crude mixture (containing the aminoindazole and siloxanes) in Ethyl Acetate (EtOAc).

• Acidic Extraction: Transfer to a separatory funnel. Extract the organic layer with 0.5 M aqueous HCl (3 x 20 mL). Causality: The basic 4-amino group protonates, rendering the indazole water-soluble. The neutral siloxanes remain in the EtOAc.

• Phase Separation: Discard the EtOAc layer (or save for TLC verification to ensure no product was left behind).

• Basification: Cool the combined aqueous acidic layers in an ice bath. Carefully add saturated aqueous NaHCO₃ or 1M NaOH dropwise until the pH reaches 8-9. Validation: The aqueous layer will become cloudy as the free-base indazole precipitates/oils out.

• Recovery Extraction: Extract the basified aqueous layer with fresh DCM or EtOAc (3 x 20 mL).

• Drying: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield siloxane-free product.

Issue 3: Difficult Chromatographic Separation of N1 and N2 Isomers

Root Cause: If the nitro-reduction route (Protocol A) cannot be used, separating the free amino N1/N2 isomers on silica is challenging due to amine-induced streaking (tailing), which blurs the resolution between the less polar N1 and more polar N2 spots[3]. Expert Solution: Deactivate the silica gel to prevent secondary interactions between the basic amine and the acidic silanol groups on the silica.

Protocol C: Amine-Optimized Silica Gel Chromatography

• Solvent Preparation: Prepare a mobile phase of Hexane/EtOAc. Add 1% v/v Triethylamine (TEA) to the entire solvent system.

• Column Packing: Pack the silica gel column using the TEA-doped solvent. Causality: The TEA binds to the active silanol sites on the silica, preventing the 4-aminoindazole from streaking.

• Loading: Dissolve the crude mixture in a minimum amount of DCM and load it onto the column.

• Elution: Run a shallow gradient (e.g., 90:10 to 50:50 Hexane/EtOAc + 1% TEA).

• Fraction Collection: The N1-SEM isomer will elute first. The N2-SEM target will elute later. Validation: Spot fractions on TLC plates pre-treated with TEA. Visualize under UV (254 nm) and stain with Ninhydrin (which will turn purple/pink, confirming the presence of the primary amine).

References

• Cheung, C. W., et al. "Selective Synthesis of 1-Functionalized-alkyl-1H-indazoles." Organic Letters, ACS Publications. (October 05, 2009). Available at:[Link]

• Dong, L., et al. "Mechanism of a Highly Selective N2 Alkylation of Indazole." WuXi Biology. Available at:[Link]

• Seela, F., et al. "Regioselective synthesis of indazole N1- and N2-(beta-D-ribonucleosides)." Nucleosides Nucleotides Nucleic Acids, PubMed. (2004). Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Regioselective synthesis of indazole N1- and N2-(beta-D-ribonucleosides) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Indazole Protection &amp; Alkylation

Topic: Troubleshooting Regioisomer Formation (N-1 vs. N-2 Selectivity) Target Audience: Researchers, Application Scientists, and Medicinal Chemists

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the regioselective protection and alkylation of the indazole scaffold. Because indazoles exist as tautomeric mixtures (1H-indazole and 2H-indazole), functionalization typically yields a frustrating mixture of N-1 and N-2 regioisomers.

This guide is designed to move beyond basic textbook chemistry. We will dissect the causality behind solvent-base ion pairing, provide self-validating experimental protocols, and answer the most common troubleshooting questions from the field.

The Mechanistic Root of Regioisomerism

To control regioselectivity, you must first understand the intrinsic electronic environment of the indazole core. When an indazole is deprotonated, it forms a delocalized indazolyl anion.

• N-1 Attack (Thermodynamic Control): Functionalization at N-1 preserves the fully aromatic benzenoid system, making the N-1 isomer thermodynamically more stable by approximately 4–5 kcal/mol.

• N-2 Attack (Kinetic Control): The N-2 nitrogen often possesses a higher HOMO coefficient in the anionic state, making it more nucleophilic and prone to rapid kinetic attack by soft electrophiles.

Mechanistic divergence of the indazolyl anion leading to N-1 (thermodynamic) vs N-2 (kinetic) regioisomers.

Solvent and Base Effects: The Causality of Selectivity

The most common mistake in indazole protection is treating the base and solvent as mere proton scavengers and dissolution media. They are active participants in the transition state.

When using a strong base like Sodium Hydride (NaH) in a non-polar solvent like Tetrahydrofuran (THF), the resulting sodium cation tightly coordinates with the more electron-rich N-2 atom of the indazolyl anion. This "shielding" effect leaves the N-1 position exposed, driving >99% N-1 selectivity[1].

Conversely, if you use a highly polar solvent like Dimethylformamide (DMF) with a weaker base like Potassium Carbonate (K₂CO₃), the ion pair separates. The "naked" indazolyl anion is free to attack via the kinetically favored N-2 position, resulting in a near 1:1 mixture of isomers[1].

Quantitative Impact of Reaction Conditions on N-Alkylation

Data summarizing the regioselective N-alkylation of indazoles using alkyl bromides.

Base (Equiv)	Solvent	Electrophile	N-1 : N-2 Ratio	Selectivity Driver
NaH (1.1)	THF	Alkyl Bromide	>99 : 1	Tight ion-pairing (Na⁺ shields N-2)
K₂CO₃ (2.0)	DMF	Alkyl Bromide	58 : 42	Separated ion pair (Naked anion)
Cs₂CO₃ (2.0)	DMF	Alkyl Bromide	65 : 35	Separated ion pair (Naked anion)
DBU (1.5)	THF	Alkyl Bromide	80 : 20	Partial kinetic control

Verified Experimental Protocols

Every protocol utilized in drug development must be a self-validating system. Below are field-proven methodologies for driving selectivity.

Protocol A: Highly Selective N-1 Alkylation/Protection

Use this protocol when N-1 functionalization is strictly required.

• Preparation: Flame-dry a round-bottom flask and purge with inert gas (N₂ or Argon).

• Deprotonation: Dissolve the indazole starting material (1.0 equiv) in anhydrous THF (0.2 M concentration). Cool the solution to 0 °C using an ice bath.

• Base Addition: Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.1 equiv) in one portion. Stir at 0 °C for 30 minutes until hydrogen gas evolution ceases. Causality check: The solution should become homogeneous or form a fine suspension, indicating complete generation of the sodium indazolyl salt.

• Electrophile Addition: Add the alkyl bromide or protecting group chloride (1.1 equiv) dropwise.

• Completion: Allow the reaction to warm to room temperature and stir for 2–4 hours. Monitor via TLC.

• Workup: Quench with saturated aqueous NH₄Cl, extract with Ethyl Acetate (3x), dry over Na₂SO₄, and concentrate. Purify via silica gel chromatography.

Protocol B: N-2 SEM Protection for C-3 Lithiation

The 2-(trimethylsilyl)ethoxymethyl (SEM) group is uniquely valuable because it directs regioselective lithiation at the adjacent C-3 position[2]. However, standard conditions favor N-1.

• Standard Reaction: Reacting unsubstituted indazole with NaH/THF and SEM-Cl yields a 66% combined yield of regioisomers, favoring the N-1 isomer at a 7.5:1 ratio[2].

• Steric Redirection (Expert Tip): To force N-2 protection, utilize a starting material with a C-7 substitution (e.g., 7-methylindazole). The steric bulk at C-7 physically blocks the N-1 position, shifting the reaction to favor the N-2 protected product (1.4:1 ratio)[2].

• Alternative Base: Utilizing non-deprotonating bases (e.g., DIPEA) under specific conditions can also shift the mechanism toward N-2 acylation and protection by exploiting the energy difference between neutral indazole tautomers[2].

Troubleshooting FAQs

Q: I am getting a 1:1 mixture of N-1 and N-2 Boc-protected indazole using K₂CO₃ in DMF. How do I push the reaction entirely to N-1? A: You are suffering from ion-pair separation. Switch your conditions to NaH in anhydrous THF at 0 °C. The sodium counterion will coordinate with N-2, sterically hindering it and directing the bulky Boc-anhydride exclusively to the N-1 position[1].

Q: I need to selectively protect N-2 to perform a C-3 lithiation. Standard NaH/SEM-Cl gives mostly N-1. What are my options? A: If you cannot use a C-7 blocked starting material (which naturally favors N-2[2]), you must accept the mixture and separate the isomers via column chromatography. Fortunately, N-1 and N-2 SEM-protected indazoles typically have significantly different Rf values (N-2 is usually more polar). Once isolated, the N-2 SEM group will efficiently direct C-3 lithiation using n-BuLi at -70 °C[2].

Q: How do I unequivocally confirm which regioisomer I have isolated? A: 1D proton NMR is often insufficient. You must perform a 2D NOESY or 1D NOE (Nuclear Overhauser Effect) experiment[2].

• Irradiate the methylene protons of your protecting group/alkyl chain.

• If you observe an NOE enhancement at the C-7 aromatic proton , you have the N-1 isomer .

• If you observe an NOE enhancement at the C-3 proton , you have the N-2 isomer .

Workflow Decision Tree

Workflow for selecting reaction conditions based on the desired indazole protection regiochemistry.

References

• Luo, G., Chen, L., & Dubowchik, G. M. (2006). "Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles." The Journal of Organic Chemistry, 71(14), 5392–5395.[Link]

Sources

• 1. Tetrabutylammonium Iodide | High-Purity Reagent [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

comparison of SEM vs BOC protecting groups for indazoles

A Comprehensive Guide to Indazole N-Protection: SEM vs. BOC Protecting Groups

For researchers and drug development professionals, the indazole scaffold is a privileged pharmacophore ubiquitous in kinase inhibitors and PARP inhibitors[1][2]. However, the presence of two adjacent nitrogen atoms (N1 and N2) presents a classic regioselectivity challenge during multi-step synthesis. The choice between tert-butyloxycarbonyl (BOC) and 2-(trimethylsilyl)ethoxymethyl (SEM) protecting groups is not merely a matter of deprotection orthogonality; it fundamentally dictates the regiochemical trajectory of the entire synthesis.

As an Application Scientist, I have structured this guide to objectively compare SEM and BOC groups, providing mechanistic insights, performance data, and self-validating protocols to ensure your synthetic workflows are both predictable and high-yielding.

Mechanistic Divergence: N1 vs. N2 Regioselectivity

Indazoles exist in a tautomeric equilibrium between the 1H and 2H forms. The selection of your protecting group will trap the scaffold in one of these two forms, dictating downstream reactivity[3][4].

• BOC Protection (Thermodynamic Control): Standard protection using di-tert-butyl dicarbonate ((Boc)₂O) typically yields the N1-Boc indazole[2][3]. The N1 position is thermodynamically favored because it preserves the aromatic 10π electron system within the benzenoid ring. N1-Boc is the ideal choice when your synthetic goal is to block the pyrazole ring entirely, allowing for palladium-catalyzed cross-coupling (e.g., Suzuki or Buchwald-Hartwig) on the benzenoid (C4–C7) positions[2].

• SEM Protection (Kinetic Control & C3-Activation): Standard protection conditions (NaH/SEM-Cl) yield a frustrating mixture of N1 and N2 isomers[4]. However, utilizing a bulky base like dicyclohexylmethylamine (Cy₂NMe) shifts the reaction to provide highly regioselective N2 protection[4]. This is a critical strategic choice: Protecting the N2 position is an absolute requirement for direct C3-lithiation. If an N1-protected indazole is subjected to n-BuLi, the resulting C3-anion rapidly undergoes a catastrophic ring-opening process to form an o-aminobenzonitrile[4]. The N2-SEM group not only prevents this degradation but actively directs and stabilizes the C3-lithiation via oxygen-lithium coordination.

Divergent regioselective protection of indazole and subsequent functionalization pathways.

Performance Comparison Matrix

To facilitate rapid decision-making, the following table summarizes the quantitative and qualitative performance metrics of both protecting groups based on established literature[2][3][4].

Feature	tert-Butyloxycarbonyl (BOC)	2-(Trimethylsilyl)ethoxymethyl (SEM)
Typical Reagents	(Boc)₂O, DMAP, TEA, DCM/THF[3]	SEM-Cl, Cy₂NMe, THF[4]
Regioselectivity	Predominantly N1 (Thermodynamic)[2]	Highly N2 selective (>95%) with bulky base[4]
Stability Profile	Stable to mild base and hydrogenolysis. Labile to strong acids and strong nucleophiles[3].	Stable to strong bases (n-BuLi), nucleophiles, and mild acids. Labile to fluoride[4].
Deprotection	TFA/DCM (acidic) or NaOMe/MeOH (basic)[3]	TBAF/THF (reflux) or aq. HCl/EtOH[4]
Primary Utility	Blocking N1 for benzenoid (C4-C7) cross-coupling[2]	Directing C3-lithiation and preventing ring-opening[4]

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems, ensuring that you can monitor and verify the success of each step through distinct chemical causality.

Protocol A: Regioselective N1-BOC Protection & Deprotection

• Protection Setup: Dissolve 1H-indazole (1.0 equiv) in DCM or THF. Add TEA (1.2 equiv) and a catalytic amount of DMAP[3].

• Reaction: Add (Boc)₂O (1.1 equiv) dropwise at 0 °C, then warm to room temperature and stir for 2–4 hours[2][3].

  • Causality: DMAP acts as a hyper-nucleophilic catalyst, forming an active N-Boc pyridinium intermediate that efficiently transfers the Boc group to the indazole. Room temperature stirring allows thermodynamic equilibration to the more stable N1-Boc isomer[2][3].

• Validation: Dilute with water, extract with DCM, wash the organic layer with brine, dry over Na₂SO₄, and concentrate. The crude product is typically highly crystalline and easily validated by a strong C=O stretch (~1732 cm⁻¹) in IR or a sharp 9H singlet (~1.66 ppm) in ¹H NMR[3][5].

• Deprotection: Dissolve the N-Boc protected indazole in dry methanol and add a catalytic amount of sodium methoxide (NaOMe). Stir at room temperature for 1–3 hours[3].

  • Causality: While Boc is traditionally removed via strong acids (TFA), mild basic transesterification (NaOMe) selectively cleaves the carbamate without risking acid-sensitive functional groups elsewhere on your molecule[3].

Protocol B: Regioselective N2-SEM Protection

• Protection Setup: To a solution of indazole (1.0 equiv) in anhydrous THF, add dicyclohexylmethylamine (Cy₂NMe, 1.2 equiv), followed by SEM-Cl (1.2 equiv) via syringe[4].

• Reaction: Stir the mixture at room temperature for 3 hours[4].

  • Causality: Standard NaH deprotonation creates a highly reactive "naked" anion that attacks indiscriminately. By using the extreme steric bulk of Cy₂NMe, rapid equilibration is prevented. This forces the kinetic attack of the more sterically accessible N2 nitrogen onto the bulky SEM-Cl electrophile, yielding exceptional N2 regioselectivity[4].

• Validation: Dilute with ethyl acetate and quench with 0.5 N NaOH. Separate the layers, wash with brine, dry, and concentrate. The N2-SEM isomer can be unequivocally assigned through NOE (Nuclear Overhauser Effect) NMR studies[4].

Protocol C: The SEM Advantage – Directed C3-Lithiation

• Setup: Dissolve the validated N2-SEM protected indazole in anhydrous THF under an inert argon atmosphere and cool to −70 °C[4].

• Lithiation: Add n-BuLi (1.1 equiv) dropwise.

  • Causality: The oxygen atom within the SEM ether side-chain coordinates the lithium ion, directing the strong base exclusively to the adjacent C3 proton. Because the N2 position is protected, the destructive ring-opening to o-aminobenzonitrile is completely suppressed[4].

• Electrophilic Quench: Introduce the desired electrophile (e.g., iodine, aldehydes, or carbon electrophiles) and allow the reaction to warm to room temperature[4].

• Validation: Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, and monitor the conversion of the C3-functionalized product via LCMS[4].

Deprotection Strategies: Orthogonal Cleavage

The true power of utilizing both protecting groups in a complex synthesis lies in their orthogonal deprotection conditions.

Orthogonal deprotection workflows for BOC and SEM protected indazoles.

For N2-SEM deprotection, treating the substrate with a 1M solution of TBAF in THF at reflux (80 °C) results in near-quantitative yields (up to 98%)[4]. The silicon atom in the SEM group has a high affinity for fluoride ions; TBAF attacks the trimethylsilyl group, triggering a fragmentation cascade that releases ethylene gas, formaldehyde, and the free indazole[4].

References

• A Comparative Guide to N-Protecting Groups for Indazoles: Boc vs.
• Source: ACS Publications (Journal of Organic Chemistry)
• Source: ACS Publications (Journal of Medicinal Chemistry)
• Strategies for Heteroaromatic Borylation Source: Durham E-Theses URL
• US9580407B2 - Regioselective N-2 arylation of indazoles Source: Google Patents URL
• Source: PMC (National Institutes of Health)

Sources

• 1. US9580407B2 - Regioselective N-2 arylation of indazoles - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. etheses.durham.ac.uk [etheses.durham.ac.uk]

alternative reagents to 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

Beyond SEM: High-Performance Alternative Reagents for 4-Aminoindazole Protection in Drug Discovery

The 4-aminoindazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently serving as the core hinge-binding motif in kinase inhibitors and oncology drugs[1]. However, functionalizing the 4-amino group (via Buchwald-Hartwig cross-coupling, acylation, or alkylation) requires masking the acidic N1/N2 indazole nitrogen to prevent catalyst poisoning and off-target regioselectivity[2].

Historically, 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine (SEM-protected 4-aminoindazole) has been the default building block. While the SEM group is robust, its removal is notoriously problematic. N-SEM deprotection is sluggish and often requires harsh conditions—such as refluxing tetrabutylammonium fluoride (TBAF), strong acids, or aggressive Lewis acids like SnCl₄—which frequently degrade sensitive, late-stage active pharmaceutical ingredients (APIs)[3].

To optimize synthetic efficiency and preserve late-stage molecular integrity, modern process chemistry has shifted toward two superior alternative reagents: Boc-protected and THP-protected 4-aminoindazoles. This guide objectively compares these alternatives, detailing their mechanistic advantages, performance metrics, and self-validating experimental protocols.

Reagent Identity: tert-Butyl 4-amino-1H-indazole-1-carboxylate (CAS: 801315-74-2).

Mechanistic Profile & Causality: The tert-butyloxycarbonyl (Boc) group provides carbamate-based protection. By installing a Boc group on the indazole nitrogen, the electron-withdrawing nature of the carbamate slightly deactivates the indazole ring, which can favorably suppress unwanted electrophilic aromatic substitution during complex multi-step syntheses[2].

The primary advantage of the Boc group lies in its entropic deprotection mechanism. When exposed to acidic conditions (e.g., Trifluoroacetic acid (TFA) in dichloromethane), the carbonyl oxygen is protonated, leading to the expulsion of a tert-butyl cation. This cation eliminates a proton to form isobutylene gas, while the resulting carbamic acid spontaneously decarboxylates into CO₂ gas. The generation of these gaseous byproducts provides a massive thermodynamic driving force, ensuring quantitative yields and eliminating the need for complex chromatographic purification—the byproducts simply evaporate[2].

Best For: Acid-tolerant APIs, mild cross-coupling reactions, and workflows requiring rapid, traceless deprotection[1].

Alternative 2: THP Protection (1-(Tetrahydro-2H-pyran-2-yl)-1H-indazol-4-amine)

Reagent Identity: 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazol-4-amine (CAS: 1053655-57-4).

Mechanistic Profile & Causality: The tetrahydropyranyl (THP) group protects the indazole via an acetal linkage. Unlike carbamates (Boc) or silyl ethers (SEM), acetals are completely inert to strong nucleophiles, organometallic reagents (Grignards, organolithiums), and strong bases[2]. This makes THP the superior choice when downstream functionalization of the 4-amino group requires harsh basic conditions, such as aggressive Buchwald-Hartwig aminations or heavy alkylations[4].

Deprotection is achieved under surprisingly mild acidic conditions. The acetal oxygen is protonated by a catalytic acid (like p-toluenesulfonic acid, p-TsOH), collapsing into an oxocarbenium ion. When conducted in methanol, the solvent acts as a nucleophilic scavenger, trapping the oxocarbenium ion to form 2-methoxytetrahydropyran. This irreversible trapping drives the equilibrium entirely toward the free indazole, allowing for high-yielding deprotection without the need for harsh fluoride sources.

Best For: Base-heavy workflows, organometallic chemistry, and the synthesis of complex multicyclic systems (e.g., axitinib derivatives)[4].

Quantitative Performance Comparison

The following table synthesizes the operational parameters and stability profiles of SEM, Boc, and THP protecting groups on the 4-aminoindazole scaffold[2][3].

Parameter	SEM (Legacy)	Boc (Alternative 1)	THP (Alternative 2)
Protecting Group Type	Silyl ether / Aminal	Carbamate	Acetal
Stability to Strong Base	High	Low (Labile to alkoxides)	Excellent
Stability to Strong Acid	Moderate	Low (Cleaves rapidly)	Low (Cleaves rapidly)
Deprotection Reagents	TBAF (reflux), SnCl₄, TFA	TFA/DCM, HCl/Dioxane	p-TsOH/MeOH, HCl
Deprotection Byproducts	Formaldehyde, TMS-F	Isobutylene (gas), CO₂ (gas)	2-Methoxytetrahydropyran
Typical Deprotection Yield	60% - 85% (Variable)	>95% (Quantitative)	85% - 95%
Chiral Center Introduced?	No	No	Yes (Diastereomeric NMR)

Strategic Decision Matrix

Decision matrix for 4-aminoindazole N-protecting groups based on downstream reaction conditions.

Self-Validating Experimental Protocols

Protocol A: Traceless Boc Deprotection of 4-Aminoindazole Derivatives

Causality: TFA protonates the carbamate, initiating a cascade that releases volatile gases. Using a 1:1 ratio of TFA to DCM balances the acidity required for cleavage with the solubility of the organic substrate[2].

• Initialization: Dissolve the Boc-protected 4-aminoindazole derivative (1.0 mmol) in anhydrous Dichloromethane (DCM, 5.0 mL) under a nitrogen atmosphere.

• Acidification: Cool the solution to 0 °C. Dropwise, add Trifluoroacetic Acid (TFA, 5.0 mL).

• Propagation: Remove the ice bath and stir at room temperature for 2 hours. Self-Validating Check: Effervescence (CO₂ gas evolution) will be immediately visible. The reaction is complete when gas evolution ceases and TLC shows the disappearance of the non-polar starting material, replaced by a highly polar baseline spot (the TFA salt).

• Workup: Concentrate the mixture under reduced pressure to remove DCM and excess TFA. Dissolve the resulting oil in ethyl acetate (15 mL) and wash with saturated aqueous NaHCO₃ (3 × 10 mL) to neutralize the TFA salt and mobilize the free base.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the free 4-aminoindazole.

Protocol B: Mild THP Deprotection via Methanol Scavenging

Causality: The use of methanol is critical; it is not just a solvent, but a reactant that irreversibly traps the cleaved THP ring as a volatile methyl acetal, preventing the reverse reaction (re-protection of the indazole).

• Initialization: Dissolve the THP-protected 4-aminoindazole derivative (1.0 mmol) in anhydrous Methanol (10.0 mL).

• Catalysis: Add p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.2 mmol, 20 mol%).

• Propagation: Heat the reaction mixture to 50 °C and stir for 4–6 hours. Self-Validating Check: Monitor via LC-MS. The mass of the starting material will shift by -84 Da (loss of the THP group).

• Quenching: Once complete, cool to room temperature and quench the acid catalyst by adding Triethylamine (0.3 mmol) or passing the mixture through a short pad of basic alumina.

• Isolation: Concentrate the methanol under reduced pressure. Purify the crude residue via flash column chromatography (DCM/MeOH gradient) to isolate the pure 4-aminoindazole derivative.

References

• Title: An Efficient Deprotection of N-Trimethylsilylethoxymethyl (SEM) Groups From Dinucleosides and Dinucleotides Source: nih.gov URL:[Link]

• Title: Optimizing Pyrazolopyrimidine Inhibitors of Calcium Dependent Protein Kinase 1 for Treatment of Acute and Chronic Toxoplasmosis Source: acs.org URL:[Link]

• Title: 1-(Tetrahydro-2H-pyran-2-yl)-1H-indazol-4-amine | 1053655-57-4 Source: sigmaaldrich.cn URL:[Link]

• Title: Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib Source: beilstein-journals.org URL:[Link]

• Title: First Multikilogram Synthesis of the Next-Generation Oral Selective ERα Degrader Camizestrant Source: acs.org URL:[Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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Structural Elucidation of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine: A Comparative Guide to X-Ray Crystallography vs. Conventional Analytics

The Regiochemical Conundrum in Indazole Synthesis

In the development of indazole-based pharmaceuticals, the strategic protection of the nitrogen atoms in the pyrazole ring is a critical consideration[1]. The 2-(trimethylsilyl)ethoxymethyl (SEM) group is frequently employed due to its stability under diverse coupling conditions and its facile removal using fluoride sources. However, the alkylation of indazol-4-amine derivatives with SEM-Cl inherently yields a mixture of N1- and N2-protected regioisomers due to the annular tautomerism of the indazole core[2].

Differentiating between 1-SEM-indazol-4-amine (the benzenoid tautomer derivative) and 2-((2-(trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine (the quinonoid tautomer derivative) is notoriously difficult. The highly flexible, electron-donating SEM group exerts nearly identical electronic effects regardless of whether it is attached to N1 or N2. While standard analytical techniques like 1D Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) confirm the presence of the SEM group, they frequently fail to definitively prove its position. Consequently, Single-Crystal X-Ray Diffraction (SCXRD) remains the gold standard for absolute structural confirmation[3].

This guide objectively compares X-ray crystallography against alternative analytical modalities and provides field-proven protocols for the synthesis, crystallization, and structural validation of 2-((2-(trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine.

Performance Comparison: X-Ray Crystallography vs. Alternative Modalities

To justify the time and resource investment required for X-ray crystallography, one must understand the mechanistic limitations of conventional spectroscopy when applied to N-alkylated indazoles. The table below summarizes the quantitative and qualitative performance of each method.

Analytical Modality	Regioisomer Discrimination (N1 vs. N2)	Diagnostic Output / Resolution	Limitations & Causality
1D NMR ( 1 H / 13 C)	Low	Δδ < 0.1 ppm for SEM-CH 2​ protons.	The electronic environment of the N1 and N2 positions is too similar. Chemical shifts overlap heavily, making definitive assignment impossible without a known reference standard.
2D NMR (NOESY)	Moderate	Through-space coupling (< 5 Å).	The SEM group's highly flexible aliphatic tail can fold back, causing anomalous NOE cross-peaks to both the C3 and C7 protons, leading to false-positive regiochemical assignments.
2D NMR (HMBC)	High	3JC−H​ correlations (SEM-CH 2​ to C3/C7a).	Reliable (~85% confidence), but tautomeric broadening or weak cross-peaks can obscure the critical 3J correlation to the bridging C7a carbon required to prove N1 protection.
High-Res Mass Spec (HRMS)	None	Exact mass ( ± 5 ppm).	MS confirms the empirical formula and the success of the SEM coupling but cannot distinguish between structural isomers. Fragmentation patterns for N1/N2 are virtually identical.
X-Ray Crystallography	Absolute (Definitive)	Atomic resolution (< 0.84 Å).	The Gold Standard. Provides exact 3D spatial coordinates, unambiguously proving the N2-linkage[3]. Limited only by the ability to grow high-quality single crystals.

Experimental Workflows & Self-Validating Protocols

The primary bottleneck in utilizing X-ray crystallography for SEM-protected molecules is crystal growth. The SEM group is an oily, highly flexible aliphatic chain terminating in a bulky trimethylsilyl moiety. This flexibility drastically lowers the lattice energy, often resulting in amorphous oils rather than ordered crystals.

Expertise Insight: To overcome this, we leverage the C4-amine group. The −NH2​ functionality acts as a rigidifying anchor, capable of forming strong intermolecular hydrogen bonds ( N−H⋯N or N−H⋯O ) that dictate crystal packing and overcome the entropy of the SEM tail.

Protocol 1: Synthesis and Isolation of the N2-SEM Isomer

Causality: Alkylation under basic conditions favors the thermodynamically stable N1-isomer, but significant N2-isomer is formed due to kinetic trapping[2]. Chromatographic separation is mandatory.

• Reaction Setup: Dissolve indazol-4-amine (1.0 equiv) in anhydrous THF under an argon atmosphere. Cool to 0 °C.

• Deprotonation: Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise. Stir for 30 minutes to form the indazolide anion.

• Alkylation: Dropwise add SEM-Cl (1.2 equiv)[1]. Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench & Extract: Quench with saturated aqueous NH4​Cl . Extract with Ethyl Acetate (3x). Dry the organic layer over Na2​SO4​ and concentrate in vacuo.

• Separation: Purify via silica gel flash chromatography (Gradient: 10% to 40% EtOAc in Hexanes).

  • Self-Validation: The N1-isomer typically exhibits a higher Rf​ value due to a lower dipole moment compared to the charge-separated quinonoid structure of the N2-isomer. Isolate the lower Rf​ spot.

Protocol 2: Single Crystal Growth via Vapor Diffusion

Causality: Slow evaporation often fails for SEM-derivatives because rapid concentration leads to oiling out. Vapor diffusion provides a highly controlled concentration gradient, allowing the amine hydrogen bonds to slowly organize the crystal lattice.

• Solvent Selection: Dissolve 10 mg of the purified 2-((2-(trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine in 0.5 mL of Ethyl Acetate (good solvent) in a 2 mL inner vial.

• Antisolvent Chamber: Place the un-capped 2 mL vial inside a larger 20 mL scintillation vial containing 3 mL of Pentane (antisolvent).

• Diffusion Phase: Cap the outer 20 mL vial tightly and leave undisturbed at 4 °C for 7–14 days. The volatile pentane will slowly diffuse into the ethyl acetate, lowering the solubility and inducing nucleation.

• Self-Validation (Birefringence): Before submitting for X-ray, examine the resulting solids under a polarized light microscope. Rotate the sample; a sharp extinction of light confirms a single, ordered crystal lattice rather than a twinned cluster or amorphous solid.

Protocol 3: X-Ray Diffraction Analysis

• Mounting: Coat a suitable single crystal (approx. 0.2 x 0.2 x 0.1 mm) in paratone oil and mount it on a MiTeGen loop.

• Data Collection: Transfer immediately to a diffractometer equipped with a cold stream (100 K) to minimize thermal motion of the flexible SEM tail. Collect data using Mo K α radiation ( λ = 0.71073 Å).

• Refinement: Solve the structure using direct methods (e.g., SHELXT) and refine using full-matrix least-squares on F2 (SHELXL). Ensure the N2-C(SEM) bond length and the hydrogen bond network of the C4-amine are clearly resolved.

Logical Workflow Visualization

The following diagram illustrates the critical path from synthesis to absolute structural confirmation, highlighting the divergence of the N1 and N2 isomers.

Workflow for the synthesis, separation, and X-ray structural confirmation of N2-SEM indazoles.

References

1.[1] Title: A Comparative Guide to N-Protecting Groups for Indazoles: Boc vs. The Alternatives Source: benchchem.com URL:

2.[2] Title: Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations Source: beilstein-journals.org URL:

3.[3] Title: Structure of indazole N 1-oxide derivatives studied by X-ray, theoretical methods, 1H, 13C, 15N NMR and EI/MS Source: researchgate.net URL:

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• 3. researchgate.net [researchgate.net]

Verifying the Purity of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine: A Comparative Guide to Analytical Methods

For the modern researcher, scientist, and drug development professional, the rigorous assessment of purity for pharmaceutical intermediates is not merely a procedural step but a cornerstone of quality, safety, and efficacy. This guide provides a comprehensive comparison of analytical methodologies for verifying the purity of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine, a complex heterocyclic compound featuring a protective silyl group. We will delve into the mechanistic underpinnings of each technique, present detailed, field-proven protocols, and offer a comparative analysis to empower you in selecting the most appropriate method for your specific needs.

The synthetic pathway to 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine can potentially introduce a variety of impurities, including starting materials, regioisomers, by-products, and degradation products. Therefore, the deployment of robust, orthogonal analytical methods is paramount for comprehensive impurity profiling.[1][2][3] This guide will focus on a comparative evaluation of High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, with additional consideration of Supercritical Fluid Chromatography (SFC) as a powerful orthogonal technique.

The Chromatographic Arena: HPLC vs. GC

Chromatographic techniques are the workhorses of purity analysis in the pharmaceutical industry, offering powerful separation capabilities.[4][5][6] The choice between High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) is fundamentally dictated by the physicochemical properties of the analyte.[7][8][9]

High-Performance Liquid Chromatography (HPLC): The Versatile Standard

HPLC is exceptionally well-suited for non-volatile, thermally labile, and polar compounds, making it a primary choice for many pharmaceutical intermediates.[8][9] For a molecule like 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine, which possesses a significant molecular weight and polar functional groups, HPLC stands out as a highly applicable technique.

Gas Chromatography (GC): For the Volatile and Thermally Stable

GC excels in the analysis of volatile and thermally stable compounds.[7][8] Direct analysis of our target compound by GC is challenging due to its low volatility and potential for thermal degradation. However, with appropriate derivatization to increase volatility and thermal stability, GC can become a viable, and often highly efficient, analytical tool.

Comparative Performance: HPLC vs. GC

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Rationale for 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine
Analyte Suitability	Non-volatile, thermally unstable, polar compounds.[8][9]	Volatile, thermally stable compounds.[7][8]	HPLC is the more direct method. GC would likely require derivatization to cleave the silyl group and analyze the core indazole, or a high-temperature method that risks degradation.
Separation Principle	Partitioning between a liquid mobile phase and a solid stationary phase.[7]	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.[10]	HPLC offers a wider range of stationary and mobile phases to fine-tune the separation of polar and non-polar impurities.
Sample Preparation	Generally straightforward dissolution in a suitable solvent.[5]	Can be more complex, often requiring derivatization for non-volatile analytes.[10]	The direct dissolution for HPLC is a significant advantage in terms of time and potential introduction of artifacts.
Resolution	High resolving power, especially with modern UHPLC systems.[11]	Typically higher separation efficiency (more theoretical plates) for suitable analytes.[7]	For a complex impurity profile, the high resolution of modern HPLC is often sufficient and more readily achieved.
Sensitivity	Dependent on the detector (UV, MS, etc.), generally very high.[8]	Highly sensitive detectors available (FID, MS).[7]	Both techniques offer excellent sensitivity, but HPLC-MS can provide structural information on non-volatile impurities without derivatization.

Experimental Protocols

Method A: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

This method is designed to provide robust separation of the target compound from potential polar and non-polar impurities.

1. Instrumentation and Materials:

• HPLC system with a UV detector or Mass Spectrometer (MS).

• C18 analytical column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• HPLC-grade acetonitrile, water, and formic acid.

• Volumetric flasks, pipettes, and autosampler vials.

• Reference standard of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine (purity >99%).

2. Preparation of Solutions:

• Mobile Phase A: 0.1% (v/v) formic acid in water.

• Mobile Phase B: 0.1% (v/v) formic acid in acetonitrile.

• Diluent: 50:50 (v/v) mixture of Mobile Phase A and Mobile Phase B.

• Standard Solution: Accurately weigh approximately 5 mg of the reference standard and dissolve in 50 mL of diluent to achieve a concentration of about 100 µg/mL.

• Sample Solution: Prepare the sample solution of synthesized 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine at the same concentration as the standard solution using the diluent.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm (or as determined by UV scan of the analyte).

• Injection Volume: 10 µL.

• Gradient Program:

  • 0-2 min: 20% B

  • 2-15 min: 20% to 80% B

  • 15-18 min: 80% B

  • 18-18.1 min: 80% to 20% B

  • 18.1-25 min: 20% B (re-equilibration)

4. Data Analysis:

• The purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

• Impurity levels are reported as area percentages. For identification of unknown impurities, coupling with a mass spectrometer is highly recommended.

The Power of Orthogonality: Supercritical Fluid Chromatography (SFC)

To ensure that no impurities are co-eluting with the main peak in the primary HPLC method, an orthogonal method with a different separation mechanism is essential.[1][3] Supercritical Fluid Chromatography (SFC) has emerged as a powerful "green" alternative to normal-phase HPLC, offering unique selectivity.[12][13] For chiral compounds, SFC is often the preferred technique for enantiomeric separation.[12][14][15] While 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine is not chiral, SFC can still provide a valuable orthogonal separation for achiral impurity profiling.[16]

An Absolute Method: Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Unlike chromatographic techniques that provide relative purity based on peak areas, quantitative NMR (qNMR) offers a direct and absolute measure of purity without the need for a reference standard of the impurity itself.[17][18][19][20][21] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.[17][20]

Why qNMR is a Superior Choice for Purity Verification:

• Primary Method: qNMR is considered a primary ratio method of measurement, providing a high degree of accuracy.[20]

• Universal Detection: It can detect and quantify any proton-containing molecule in the sample, including those that may not have a UV chromophore for HPLC detection.[18]

• No Reference Standards for Impurities: Purity is determined by comparing the integral of a signal from the analyte to that of a certified internal standard of known purity and concentration.[19]

• Structural Information: The NMR spectrum simultaneously provides structural confirmation of the main component and potential structural information about any impurities present.

Method B: Quantitative ¹H NMR (qHNMR) Spectroscopy

This protocol outlines the determination of absolute purity using an internal standard.

1. Instrumentation and Materials:

• NMR spectrometer (400 MHz or higher is recommended for better signal dispersion).

• High-precision analytical balance.

• NMR tubes.

• Deuterated solvent (e.g., DMSO-d₆, CDCl₃) free from interfering signals.

• Certified internal standard of known purity (e.g., maleic acid, 1,4-dinitrobenzene). The standard should be stable, non-volatile, have signals that do not overlap with the analyte, and be soluble in the chosen deuterated solvent.

2. Sample Preparation:

• Accurately weigh approximately 10-20 mg of the 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine sample into a clean vial.

• Accurately weigh an appropriate amount (to give integrals of similar magnitude to the analyte signals) of the certified internal standard into the same vial.

• Dissolve the mixture in a precise volume (e.g., 0.75 mL) of the deuterated solvent.

• Transfer the solution to an NMR tube.

3. NMR Data Acquisition:

• Acquire a quantitative ¹H NMR spectrum. Key parameters to ensure accurate quantification include:

  • A sufficiently long relaxation delay (D1) of at least 5 times the longest T1 of both the analyte and the internal standard.

  • A 90° pulse angle.

  • Sufficient number of scans to achieve a good signal-to-noise ratio.

4. Data Analysis:

• Integrate a well-resolved signal from the analyte (corresponding to a known number of protons, N_analyte) and a signal from the internal standard (corresponding to a known number of protons, N_std).

• Calculate the purity of the analyte using the following formula:

  Purity (% w/w) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_std = Purity of the internal standard

Visualization of Analytical Workflows

Caption: Comparative workflow for HPLC and qNMR analysis.

Conclusion and Recommendations

For the comprehensive purity verification of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine, a multi-faceted approach leveraging orthogonal techniques is strongly recommended.

• Primary Method (Screening and Routine Analysis): Reversed-Phase HPLC is the recommended primary technique due to its versatility, high resolving power, and suitability for this non-volatile compound. Coupling with a mass spectrometer (LC-MS) is invaluable for the identification of unknown impurities.

• Orthogonal Confirmation: An SFC method should be developed to provide an orthogonal separation and ensure no impurities are co-eluting with the main analyte peak in the HPLC method.

• Absolute Purity Determination (Reference Standard Qualification): Quantitative NMR (qNMR) is the superior method for determining the absolute purity of a reference standard or for definitive purity assessment of a batch. Its ability to provide a direct, absolute measurement without reliance on the response factors of impurities makes it an indispensable tool for ensuring the highest level of analytical certainty.

By employing this integrated analytical strategy, researchers and drug development professionals can be confident in the purity assessment of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine, thereby ensuring the quality and integrity of their downstream applications. All methods must be validated according to the International Council for Harmonisation (ICH) guidelines to ensure they are fit for their intended purpose.[22][23]

References

• Alphalyse. (2025, January 21). Orthogonal method in pharmaceutical product analysis. Retrieved from [Link]

• Drawell. (2025, September 8). Comparison Between GC and HPLC for Pharmaceutical Analysis. Retrieved from [Link]

• Lab Manager. (2025, August 23). HPLC vs GC: Choosing the Right Chromatography Technique. Retrieved from [Link]

• Agilent Technologies. (n.d.). Orthogonal Separation of Pharmaceutical Impurities by the Agilent 1260 Infinity II SFC/UHPLC Hybrid System. Retrieved from [Link]

• AELAB. (2026, January 7). GC vs. HPLC in Pharmaceutical and Medical Device Testing. Retrieved from [Link]

• Biotech Spain. (2025, September 22). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Retrieved from [Link]

• Rathore, A. S. (2026, April 1). Use of Orthogonal Methods During Pharmaceutical Development: Case Studies. Retrieved from [Link]

• Patsnap Eureka. (2025, September 19). Comparing HPLC and GC: Retention Time and Effectiveness. Retrieved from [Link]

• Tentamus Group. (2025, June 24). Determination of Contaminants: HPLC vs. GC. Retrieved from [Link]

• Patsnap Eureka. (2025, September 22). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Retrieved from [Link]

• University of Illinois Chicago. (n.d.). Quantitative NMR (qNMR). Pharmacognosy Institute (PHCI). Retrieved from [Link]

• ResearchGate. (n.d.). Determining orthogonal chromatographic systems prior to the development of methods to characterise impurities in drug substances. Retrieved from [Link]

• RSSL. (n.d.). qNMR for Purity Determination in Pharmaceuticals. Retrieved from [Link]

• US Pharmacopeia (USP). (n.d.). Stimuli Article (qNMR). Retrieved from [Link]

• Pauli, G. F., et al. (2020). Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. Magnetic Resonance in Chemistry, 58(9), 836-854. Retrieved from [Link]

• Szymański, A., et al. (2010). HPLC method for separating enantiomers of imidazole derivatives—antifungal compounds. Acta Poloniae Pharmaceutica, 67(1), 25-31. Retrieved from [Link]

• Shimadzu. (2016). Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16. Retrieved from [Link]

• Chromedia. (n.d.). Use of SFC for Chiral separation in Pharmaceutical Industry. Retrieved from [Link]

• LCGC International. (2025, February 24). New Study Outlines on SFC Technique for Chiral Bioanalysis. Retrieved from [Link]

• LabRulez LCMS. (n.d.). Chiral Separation Using SFC and HPLC. Retrieved from [Link]

• Federal Agency for Medicines and Health Products. (2015, October 22). Advances in Supercritical Fluid Chromatography for the Analysis of Chiral and Achiral Pharmaceuticals. Retrieved from [Link]

• AMSbiopharma. (2025, September 22). Impurity profiling and HPLC methods for drug quality compliance. Retrieved from [Link]

• Ghugare, P. S., & Kumar, S. (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Retrieved from [Link]

• SciSpace. (n.d.). INTERNATIONAL JOURNAL OF PHARMACY & LIFE SCIENCES Advance approaches for the impurity profiling of pharmaceutical drugs. Retrieved from [Link]

• Kumar, S., et al. (2022). Synthesis molecular docking and DFT studies on novel indazole derivatives. RSC Advances, 12(45), 29469-29483. Retrieved from [Link]

• Advances in Impurity Profiling of Pharmaceutical Formulations. (2024, December 26). LCGC International. Retrieved from [Link]

• Bhagwat, A. M., et al. (2022). Impurity Profiling: A Review. Asian Journal of Pharmaceutical Research and Development, 10(2), 135-143. Retrieved from [Link]

• rp-hplc analytical method development and validation for newly synthesized n-{[6. (2022, July 15). International Journal of Research in Pharmaceutical Sciences, 13(3), 2235-2241. Retrieved from https://pharmascope.org/ijrps/article/view/6462

• International Council for Harmonisation. (2022, May 24). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• European Medicines Agency. (2011, July 21). Guideline on bioanalytical method validation. Retrieved from [Link]

• Lee, H. S., et al. (2007). Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet. Journal of Pharmaceutical and Biomedical Analysis, 43(3), 1183-1188. Retrieved from [Link]

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Comparative Reactivity Guide: N1-SEM vs. N2-SEM Protected Indazoles

Indazoles are privileged pharmacophores ubiquitous in modern drug discovery. While functionalizing the benzene ring of the indazole core is relatively straightforward, direct derivatization at the C-3 position remains a formidable synthetic challenge. The C-3 carbon is weakly nucleophilic, and direct electrophilic substitution typically requires harsh conditions that result in poor yields and broad functional group incompatibility[1].

To circumvent this, researchers rely on Directed ortho-Metalation (DoM) . However, the success of C-3 lithiation is entirely dictated by the regiochemistry of the protecting group. This guide objectively compares the reactivity of N1- vs. N2-protected 2-(trimethylsilyl)ethoxymethyl (SEM) indazoles, detailing the mechanistic causality behind their divergent behaviors and providing validated experimental workflows.

The Mechanistic Dichotomy: Stabilization vs. Fragmentation

When unprotected indazole is treated with NaH and SEM-Cl, a mixture of N1-SEM and N2-SEM regioisomers is formed. The N1-H tautomer is thermodynamically favored in the ground state (by ~2.3 kcal/mol), making the N1-SEM isomer the major product under standard thermodynamic conditions[1]. However, isolating or selectively synthesizing the N2-SEM isomer is an absolute necessity for C-3 functionalization.

Why N1-SEM Indazoles Fail (The Ring-Opening Pathway)

When an N1-SEM indazole is subjected to strong bases (e.g., n-BuLi), deprotonation at C-3 occurs rapidly. However, the resulting C-3 carbanion is highly unstable. The localized negative charge sits adjacent to the N1-N2 single bond. This orbital alignment triggers an immediate electrocyclic fragmentation: the C-3 lone pair collapses inward to form a C≡N triple bond, forcing the cleavage of the N1-N2 bond. The electrons migrate to the N1 nitrogen, irreversibly yielding an o-(alkylamino)benzonitrile anion[1].

Why N2-SEM Indazoles Succeed (The CIPE Stabilization)

Conversely, positioning the SEM group at N2 fundamentally alters the molecule's reactivity. First, the N2 nitrogen is alkylated, structurally prohibiting the formation of a terminal nitrile and thereby blocking the fragmentation pathway[1]. Second, the oxygen atom within the SEM ether tail actively coordinates the lithium cation. This bidentate chelation—known as the Complex-Induced Proximity Effect (CIPE) —thermodynamically stabilizes the C-3 carbanion[2]. This stabilized nucleophile can be held at -78 °C without degradation and subsequently trapped with electrophiles or transmetallated[1][3].

Caption: Mechanistic divergence of C-3 lithiation in N1-SEM vs N2-SEM protected indazoles.

Comparative Quantitative Data

The table below summarizes the critical performance metrics and reactivity profiles of both regioisomers based on established literature.

Feature	1-SEM Indazole	2-SEM Indazole
Thermodynamic Stability	High (Favored ground state)[1]	Lower (~2.3 kcal/mol less stable)[1]
C-3 Lithiation Outcome	Rapid ring-opening[1]	Stable C-3 lithiated species[1]
Primary Degradation Product	o-Aminobenzonitriles[1]	N/A (Stable at -78 °C)
Negishi Coupling Suitability	Incompatible	Highly compatible (via Zn transmetallation)[3]
Borylation Reactivity	Poor	Superior reactivity and yield[4]

Experimental Workflow: C-3 Arylation via Negishi Cross-Coupling

Direct C-H activation at the 3-position of indazoles often requires extreme temperatures (100–165 °C)[3]. By leveraging the stability of the N2-SEM directed lithiation, researchers can transmetallate the intermediate to zinc, enabling mild, highly efficient palladium-catalyzed Negishi cross-coupling at room temperature[3].

Step-by-Step Methodology

Reagents Required: N2-SEM indazole, n-BuLi (2.5 M in hexanes), ZnCl₂ (1.0 M in THF), Aryl Halide (Ar-X), Pd(PPh₃)₄, Anhydrous THF, HCl/MeOH.

• Regioselective Lithiation: Charge a flame-dried flask with N2-SEM indazole (1.0 equiv) and anhydrous THF. Cool the solution to -70 °C under an inert atmosphere. Dropwise add n-BuLi (1.3 equiv). Stir for 45 minutes at -70 °C to ensure complete deprotonation at C-3[3].

  • Self-Validation Checkpoint: Quench a 0.1 mL reaction aliquot in D₂O. Analyze via ¹H NMR; the disappearance of the C-3 proton singlet (typically at δ ~8.0 ppm) and the incorporation of deuterium confirms quantitative metalation[5].

• Transmetallation: Add ZnCl₂ (1.3 equiv) dropwise to the cold solution. Allow the mixture to warm to 0 °C over 30 minutes.

  • Causality Insight: Transmetallation from highly electropositive Lithium to Zinc tempers the nucleophilicity of the intermediate. This prevents undesired side reactions and generates an organozinc species perfectly tuned for the transmetallation step of the Pd catalytic cycle[3].

• Negishi Coupling: Add the desired aryl halide (1.0 equiv) and Pd(PPh₃)₄ (5 mol%). Stir the reaction at room temperature overnight.

  • Causality Insight: For electron-rich indazoles, maintaining room temperature is strictly required, as the corresponding zinc species are sensitive and degrade at higher temperatures (e.g., 40 °C)[3].

• SEM Deprotection: Concentrate the crude mixture. To reveal the biologically active 1H-indazole, dissolve the intermediate in methanol, add concentrated HCl, and heat to 50 °C for 30 minutes[3]. Alternatively, TBAF in refluxing THF can be utilized for acid-sensitive substrates[1].

Caption: Step-by-step experimental workflow for the C-3 arylation of N2-SEM indazoles.

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• 5. US6891044B2 - Indazole compounds and pharmaceutical compositions for Inhibiting protein kinases, and methods for their use - Google Patents [patents.google.com]

The Strategic Application of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine in Medicinal Chemistry: A Comparative Guide

For researchers, scientists, and drug development professionals, the synthesis of complex, biologically active molecules is a central challenge. The indazole scaffold is a privileged structure in medicinal chemistry, frequently found in kinase inhibitors and other therapeutics.[1][2][3][4] The strategic manipulation of this heterocyclic system often requires the use of protecting groups to achieve the desired regioselectivity and chemical transformations. This guide provides an in-depth analysis of 2-((2-(trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine, a key building block whose utility is defined by the unique properties of the 2-(trimethylsilyl)ethoxymethyl (SEM) protecting group.

This guide will objectively compare the performance of the SEM group in the context of 4-aminoindazole chemistry with other common N-protecting groups, supported by experimental data and detailed protocols. We will explore the causality behind experimental choices and provide a framework for selecting the optimal synthetic strategy.

The Critical Role of N-Protection in Indazole Chemistry

The indazole ring possesses two nitrogen atoms, N-1 and N-2, which can be alkylated or acylated.[5] The regioselectivity of these reactions is influenced by steric and electronic factors, as well as the reaction conditions.[5] For the synthesis of many kinase inhibitors, functionalization at the C-3 position is required. This is most effectively achieved by directing lithiation to C-3, a process that necessitates the protection of the indazole nitrogen at the N-2 position.[6] Protection at N-1, followed by lithiation, can lead to ring-opening of the indazole.[6]

The 2-(trimethylsilyl)ethoxymethyl (SEM) group has emerged as a highly effective N-2 directing group for indazoles.[5][6] Its utility stems from its ability to direct lithiation to the C-3 position and its stability under a range of reaction conditions, coupled with its selective removal under mild conditions.[6]

Performance Comparison of N-Protecting Groups for 4-Aminoindazoles

The presence of a 4-amino group on the indazole ring introduces an additional layer of complexity to the synthetic strategy. The exocyclic amino group is also a nucleophile and may require protection. Therefore, the choice of the indazole N-protecting group must be compatible with any protection strategy for the amino group, a concept known as orthogonal protection.[7][8]

Here, we compare the SEM group with other commonly used protecting groups for indazoles, with a special consideration for their application in the synthesis of 4-aminoindazole derivatives.

Protecting Group	Abbreviation	Typical Introduction Reagents	Typical Deprotection Conditions	Stability	Key Features & Considerations for 4-Aminoindazoles
2-(Trimethylsilyl)ethoxymethyl	SEM	SEM-Cl, NaH or dicyclohexylmethylamine	TBAF in THF; aq. HCl in EtOH	Stable to a wide range of conditions, including many organometallic reagents and mild bases.	Excellent for directing C-3 lithiation.[6] Deprotection with fluoride ions is orthogonal to many other protecting groups. The presence of the 4-amino group does not appear to significantly hinder N-2 protection.
tert-Butoxycarbonyl	Boc	(Boc)₂O, TEA, DMAP	TFA, HCl; NaOMe in MeOH	Stable to hydrogenolysis and mild base. Labile to strong acid.	A widely used and versatile protecting group. However, its lability to acid can be a limitation in multi-step syntheses. For 4-aminoindazoles, the Boc group can also be used to protect the exocyclic amine, requiring careful selection of orthogonal deprotection conditions.
Trityl	Trt	TrCl, Et₃N or DIPEA	Mild acid (e.g., TFA, aq. acetic acid)	Sensitive to acidic conditions.	The bulkiness of the trityl group can influence the regioselectivity of N-protection. Its facile removal under mild acidic conditions is advantageous for sensitive substrates.
Benzyl	Bn	BnBr or BnCl, base (e.g., NaH, K₂CO₃)	Catalytic hydrogenolysis (H₂, Pd/C)	Stable to acidic and basic conditions.	A robust protecting group, but its removal by hydrogenolysis may not be compatible with other functional groups in the molecule, such as nitro or alkyne groups.
Sulfonyl (e.g., Tosyl)	Ts	TsCl, pyridine or Et₃N	Reductive cleavage (e.g., Mg/MeOH)	Very stable to both acidic and basic conditions.	The electron-withdrawing nature of the sulfonyl group reduces the nucleophilicity of the indazole nitrogen. Deprotection can require harsh conditions.

Experimental Protocols

The following are detailed, step-by-step methodologies for the protection and deprotection of the indazole core using the SEM group. These protocols are based on established literature procedures and provide a foundation for their application to 4-aminoindazole.

Protocol 1: N-2 SEM Protection of Indazole

This protocol describes a regioselective N-2 protection of the indazole ring.

Diagram of the Experimental Workflow:

Caption: Workflow for N-2 SEM protection of indazole.

Reagents:

• Indazole (or 4-aminoindazole)

• 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl)

• Dicyclohexylmethylamine

• Tetrahydrofuran (THF), anhydrous

• Ethyl acetate

• 0.5 N NaOH solution

• Brine

• Sodium sulfate

Procedure:

• To an oven-dried flask under an inert atmosphere, add a solution of indazole (1.0 equiv) in anhydrous THF.

• Add dicyclohexylmethylamine (1.2 equiv) to the solution.

• Slowly add SEM-Cl (1.2 equiv) via syringe.

• Stir the mixture at room temperature for 3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and quench with 0.5 N NaOH.

• Separate the organic and aqueous layers.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-((2-(trimethylsilyl)ethoxy)methyl)-2H-indazole.

Protocol 2: Deprotection of the SEM Group

The SEM group can be removed under either acidic or fluoride-mediated conditions. The choice of deprotection method depends on the stability of other functional groups in the molecule.

Diagram of Deprotection Pathways:

Caption: Deprotection pathways for the SEM group.

Procedure with Tetrabutylammonium Fluoride (TBAF): [6]

• Dissolve the SEM-protected indazole (1.0 equiv) in THF.

• Add a 1M solution of TBAF in THF (5.0 equiv).

• Reflux the mixture at 80°C for 5 hours, monitoring by TLC.

• Cool the reaction mixture and remove the THF under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Separate the layers and wash the organic layer with brine, dry over sodium sulfate, and concentrate.

• Purify the crude product by chromatography to yield the deprotected indazole.

Procedure with Aqueous HCl: [6]

• Dissolve the SEM-protected indazole in ethanol.

• Add a solution of aqueous HCl.

• Reflux the mixture until the reaction is complete as monitored by TLC.

• Cool the reaction and neutralize with a suitable base (e.g., saturated sodium bicarbonate solution).

• Extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry, and concentrate.

• Purify the product by chromatography.

Applications in the Synthesis of Biologically Active Molecules

The 4-amino-2H-indazole core is a key pharmacophore in a number of potent and selective kinase inhibitors. The use of 2-((2-(trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine allows for the strategic elaboration of the indazole scaffold to generate these complex molecules. For example, derivatives of 4-aminoindazole have been investigated as inhibitors of Polo-like kinase 4 (PLK4), a target in cancer therapy.[9] The synthesis of these inhibitors often involves the coupling of the 4-amino group with other fragments, a reaction that is facilitated by the prior protection of the indazole nitrogen.

Logical Relationship in Kinase Inhibitor Synthesis:

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives [mdpi.com]
• 2. caribjscitech.com [caribjscitech.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. pnrjournal.com [pnrjournal.com]
• 5. researchgate.net [researchgate.net]
• 6. Regioselective protection at N-2 and derivatization at C-3 of indazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fiveable.me [fiveable.me]
• 8. researchgate.net [researchgate.net]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

The Strategic Advantage of SEM Protection in Indazole Chemistry: A Cost-Benefit Analysis of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

Introduction

As a Senior Application Scientist specializing in heterocyclic chemistry, I frequently encounter the synthetic bottlenecks associated with functionalizing the indazole core. The 4-aminoindazole scaffold is a privileged pharmacophore, heavily utilized in the development of kinase inhibitors and other targeted therapeutics. However, the tautomeric nature of the indazole nitrogen atoms (N-1 and N-2) presents a formidable challenge. Unprotected indazoles can poison transition-metal catalysts, undergo competitive N-arylation during cross-coupling, or succumb to undesired side reactions.

To unlock the full potential of the 4-amino group, masking the indazole core is an absolute necessity. While the tert-butyloxycarbonyl (Boc) group is a ubiquitous default, it frequently falls short in multi-step syntheses requiring harsh basic or nucleophilic conditions. This guide provides an in-depth cost-benefit analysis of utilizing the 2-(trimethylsilyl)ethoxymethyl (SEM) group—specifically focusing on the versatile intermediate 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine —comparing its performance against traditional alternatives[1].

Cost-Benefit Analysis: SEM vs. Alternatives

The Benefits (Performance & Selectivity)

• Unparalleled Chemical Stability : The primary advantage of the SEM group over Boc is its robust stability. While Boc is labile to strong acids and can prematurely cleave under strongly nucleophilic conditions, SEM is completely stable to strong bases (e.g., n-BuLi, NaH) and aggressive nucleophiles[1]. This allows for rigorous functionalization at the 4-amino position, such as Buchwald-Hartwig aminations or complex acylations, without risking deprotection.

• Regioselectivity and Directing Ability : Indazoles contain two non-equivalent nitrogens. Protection with SEM-Cl under specific conditions (using dicyclohexylmethylamine) yields the N-2 protected isomer with high regioselectivity[2]. Furthermore, the SEM group is an exceptional directing group for C-3 lithiation, allowing researchers to introduce electrophiles directly at the C-3 position—a transformation that is notoriously difficult with unprotected or Boc-protected indazoles[2].

• Orthogonal Deprotection : SEM is cleaved using fluoride sources (like Tetrabutylammonium fluoride, TBAF) or aqueous HCl in ethanol[2]. This provides a critical orthogonal deprotection strategy for molecules containing acid-sensitive functional groups that would be destroyed by the neat trifluoroacetic acid (TFA) required to remove a Boc group[1].

The Costs (Economic & Atom Efficiency)

• Reagent Economics : SEM-Cl is significantly more expensive per mole than Boc anhydride ((Boc)₂O). For large-scale manufacturing, this upfront reagent cost must be justified by higher downstream yields.

• Atom Economy : The SEM group has a high molecular weight (131 g/mol ). Adding this bulky group lowers the overall atom economy of the synthetic sequence compared to smaller protecting groups.

• Deprotection Byproducts : Cleaving the SEM group with TBAF generates silicon byproducts and tetrabutylammonium salts. Unlike the volatile byproducts of Boc deprotection (isobutylene and CO₂), TBAF byproducts often require tedious aqueous workups or chromatographic separation to isolate the pure active pharmaceutical ingredient (API)[1].

Comparative Performance Data

To objectively evaluate these trade-offs, the following table summarizes the quantitative and qualitative performance metrics of common indazole protecting groups.

Protecting Group	Introduction Reagents	Deprotection Conditions	Stability Profile	Cost & Atom Economy
SEM	SEM-Cl, Dicyclohexylmethylamine	TBAF in THF, or aq. HCl	Stable to strong base, nucleophiles, and hydrogenolysis.	High reagent cost; Low atom economy.
Boc	(Boc)₂O, TEA, DMAP	TFA, HCl, or NaOMe	Stable to mild base. Labile to strong acid and specific nucleophiles.	Low reagent cost; Moderate atom economy.
THP	DHP, PPTS (Catalytic acid)	Mild acid (e.g., TsOH, HCl)	Stable to strong base. Creates diastereomers (complicates NMR).	Low reagent cost; Moderate atom economy.
Trityl (Trt)	TrCl, Base (NaH or DIPEA)	Mild acid (TFA or HCl)	Highly sterically hindered. Labile to mild acid.	Moderate cost; Very low atom economy.

Mechanistic Insights & Experimental Protocols

The following protocols are designed as self-validating systems. I have included the causality behind each reagent choice to ensure you can troubleshoot and adapt these methods to your specific substrate.

Protocol 1: Regioselective N-2 SEM Protection of 4-Nitroindazole

Note: It is highly recommended to protect the indazole core at the nitro stage, followed by reduction to the amine, to prevent competitive alkylation of the primary amine[3].

• Initialization : Charge a flame-dried, nitrogen-purged flask with 4-nitro-1H-indazole (1.0 equiv) and anhydrous THF (10 volumes).

• Base Addition : Add dicyclohexylmethylamine (1.2 equiv) to the solution.

  • Causality: Using a bulky, non-nucleophilic base like dicyclohexylmethylamine is critical. It acts strictly as a proton scavenger without competing for the electrophilic SEM-Cl. Furthermore, the steric bulk thermodynamically favors the formation of the N-2 protected isomer over the N-1 isomer[2].

• Electrophile Introduction : Introduce SEM-Cl (1.2 equiv) dropwise via syringe at room temperature. Stir for 3 hours.

• Validation & Workup : Monitor by TLC (Hexanes/EtOAc). Upon consumption of the starting material, quench with 0.5 N NaOH. Extract with EtOAc. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

  • Self-Validation: The N-2 SEM isomer can be distinguished from the N-1 isomer via 2D NOESY NMR; expect a strong NOE correlation between the SEM methylene protons and the indazole C-3 proton[2].

• Reduction to Amine : Reduce the nitro group to the amine using SnCl₂ in ethanol at reflux. The SEM group is completely stable to these reductive conditions, yielding the target 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine[3].

Protocol 2: Fluoride-Mediated SEM Deprotection

• Initialization : Dissolve the fully functionalized 2-SEM-4-aminoindazole derivative in anhydrous THF.

• Reagent Addition : Add a 1M solution of TBAF in THF (3.0 equiv).

  • Causality: The fluoride ion is highly fluorophilic and selectively attacks the silicon atom of the SEM group. This triggers a cascade fragmentation: the silicon-carbon bond breaks, releasing ethylene gas and formaldehyde, and generating the naked indazole anion[1].

• Execution : Reflux the mixture. Heating is often required because the fragmentation of the intermediate hemiaminal ether can be the rate-limiting step.

• Validation & Workup : Monitor by LC-MS. Once complete, cool and quench with water. Extract with EtOAc. To remove tetrabutylammonium salts, wash the organic layer extensively with water and brine, or filter the crude mixture through a short pad of silica gel.

Visualizing the Strategic Workflow

Caption: Workflow for utilizing SEM protection in 4-aminoindazole derivatization.

Caption: Decision matrix for selecting SEM versus Boc or THP protecting groups.

Conclusion

While the upfront cost and lower atom economy of the SEM group may deter its use in early-stage screening, its robust stability profile makes it an indispensable tool for complex, late-stage functionalization of 4-aminoindazoles. By strategically employing 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine, chemists can bypass the limitations of Boc chemistry, ensuring high yields during aggressive cross-coupling and regioselective lithiation steps.

References

1.1. A Comparative Guide to N-Protecting Groups for Indazoles: Boc vs. The Alternatives Source: Benchchem1

1.2. Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles Source: ACS Publications (Journal of Organic Chemistry) 2

1.3. Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles (Extended Data) Source: ACS Publications 4

1.6. 3-Bromo-5-methyl-4-nitro-1H-indazole: Synthesis and Applications Source: Benchchem3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 3-Bromo-5-methyl-4-nitro-1H-indazole|High-Quality Research Chemical [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

validating experimental results with 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

The validation of experimental results involving the 1H-indazol-4-amine scaffold is a critical inflection point in modern drug discovery, particularly in the synthesis of kinase inhibitors. The exocyclic 4-amino group serves as a prime vector for diversification (e.g., Buchwald-Hartwig cross-coupling, amidation). However, the inherent prototropic tautomerism of the indazole core (1H vs. 2H) and the competitive nucleophilicity of its ring nitrogens present severe chemoselectivity challenges.

To bypass these hurdles, 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine —an indazole protected specifically at the N-2 position with a SEM group—has emerged as a superior building block. As a Senior Application Scientist, I have structured this guide to objectively compare the N-2 SEM strategy against alternative protecting groups, decode the mechanistic causality behind regioselective protection, and provide self-validating experimental protocols for your workflows.

Comparative Analysis: Why N-2 SEM Outperforms Alternatives

When functionalizing the C-4 amine, the indazole core must be shielded. Standard protecting groups like Boc (tert-butyloxycarbonyl) or THP (tetrahydropyranyl) are typically directed to the N-1 position but often fall short during harsh downstream conditions.

The N-2 SEM group provides a unique combination of steric shielding and extreme stability to the strong bases required in palladium-catalyzed cross-couplings (e.g., NaOtBu), where Boc groups frequently undergo premature cleavage.

Quantitative Comparison of Indazole Protecting Groups

Protecting Group Strategy	Reagent System	Regioselectivity (N-1 vs N-2)	Stability to Strong Base (e.g., NaOtBu)	Stability to Pd-Catalysis	Deprotection Conditions
N-2 SEM	Cy₂NMe, SEM-Cl	Excellent (>95% N-2)	High	High	TBAF (reflux) or HCl/EtOH
N-1 SEM	NaH, SEM-Cl	Poor (Mixture)	High	High	TBAF (reflux) or HCl/EtOH
N-1 Boc	Boc₂O, DMAP	Good (Favors N-1)	Low (Cleaves > pH 10)	High	TFA or HCl (RT)
N-1 THP	DHP, pTSA	Moderate (Favors N-1)	High	Moderate	Acidic (TFA or HCl)
Unprotected	N/A	N/A	Low (NH competes)	Low (Catalyst poisoning)	N/A

Mechanistic Insights: The Causality of Regioselectivity

Achieving >95% N-2 regioselectivity is not trivial. Under standard strongly basic conditions (e.g., NaH), the indazole is fully deprotonated to form an indazolide anion. Because the negative charge is delocalized across both N-1 and N-2, alkylation with SEM-Cl is driven by thermodynamic stability, typically resulting in an inseparable, low-yielding mixture of N-1 and N-2 protected isomers[1].

The Kinetic Control Mechanism: To force N-2 protection, we must alter the mechanistic pathway by employing a non-deprotonating base like dicyclohexylmethylamine (Cy₂NMe) [1]. Under these conditions, the indazole remains in its neutral state. While the 1H-tautomer is thermodynamically favored, the N-2 nitrogen possesses an sp²-hybridized lone pair that is highly nucleophilic. Kinetic attack by this N-2 lone pair on the electrophilic SEM-Cl generates an N-2-SEM indazolium intermediate. Subsequent deprotonation of N-1 by the sterically hindered Cy₂NMe yields the 2-SEM-2H-indazole exclusively[2].

Workflow Visualization

Workflow of regioselective N-2 SEM protection, downstream coupling, and orthogonal deprotection.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that intermediate quality is verified before proceeding to complex downstream steps.

Protocol A: Regioselective Synthesis of 2-((2-(Trimethylsilyl)ethoxy)methyl)-2H-indazol-4-amine

Objective: Isolate the N-2 SEM protected indazol-4-amine with >95% regioselectivity via kinetic control.

• Preparation: In an oven-dried flask under argon, dissolve 1H-indazol-4-amine (1.0 equiv, 10 mmol) in anhydrous THF (0.2 M).

• Base Addition: Add dicyclohexylmethylamine (Cy₂NMe, 1.2 equiv) via syringe. Causality: Cy₂NMe is sterically hindered and non-nucleophilic, preventing competitive alkylation while acting strictly as a proton sink.

• Protection: Dropwise add 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl, 1.2 equiv) at room temperature. Stir for 3 hours.

• In-Process Validation: Monitor via TLC (Hexanes/EtOAc 1:1). The N-2 isomer typically exhibits a slightly lower Rf value than the N-1 isomer. A single major product spot validates successful kinetic control.

• Quench & Workup: Dilute with EtOAc and quench with 0.5 N NaOH to hydrolyze unreacted SEM-Cl. Extract, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography yields the pure N-2 SEM isomer.

Protocol B: Downstream Validation via Buchwald-Hartwig Amination

Objective: Functionalize the exocyclic C-4 amine without core interference.

• Setup: Combine 2-SEM-2H-indazol-4-amine (1.0 equiv), aryl bromide (1.1 equiv), Pd₂(dba)₃ (5 mol%), BrettPhos (10 mol%), and NaOtBu (2.0 equiv) in anhydrous toluene.

• Reagent Causality: BrettPhos is selected because its steric bulk prevents the indazole nitrogens from coordinating to and poisoning the Pd center. NaOtBu is required to drive the catalytic cycle; the SEM group is completely stable to this strong base, whereas a Boc group would be prematurely cleaved, leading to polymerization.

• Reaction: Degas the mixture with argon for 15 minutes. Heat at 100 °C for 12 hours.

• Workup: Filter through Celite to remove Pd black, concentrate, and purify via chromatography.

Protocol C: Orthogonal Deprotection of the SEM Group

Objective: Cleave the SEM group to reveal the functionalized 1H-indazole target.

• Fluoride Cleavage: Dissolve the coupled product in THF. Add TBAF (1.0 M in THF, 3.0 equiv).

• Reaction: Heat to reflux for 4–6 hours. Causality: The fluoride ion selectively attacks the silicon atom of the SEM group, breaking the Si-C bond. This triggers a cascade collapse of the hemiaminal ether, releasing ethylene gas, formaldehyde, and the free indazole core[2].

• Alternative (Acidic): If the target molecule is fluoride-sensitive, reflux in 6N aqueous HCl and EtOH (1:1) for 2 hours.

• Isolation: Neutralize with saturated NaHCO₃, extract with EtOAc, and purify to obtain the final target.

References

• Luo, G., Chen, L., & Dubowchik, G. M. (2006). Regioselective Protection at N-2 and Derivatization at C-3 of Indazoles. The Journal of Organic Chemistry, 71(14), 5392-5395.[Link]

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• 1. pubs.acs.org [pubs.acs.org]
• 2. Regioselective protection at N-2 and derivatization at C-3 of indazoles - PubMed [pubmed.ncbi.nlm.nih.gov]